Butyl nonadecan-1-oate

• CAS: 26718-87-6

Core Science & Biosynthesis

Butyl Nonadecan-1-oate: Molecular Architecture, Synthesis, and Applications in Peptide Therapeutics

Executive Summary

Butyl nonadecan-1-oate (commonly referred to as butyl nonadecanoate) is a long-chain aliphatic ester characterized by its extreme hydrophobicity and structural stability. While historically viewed as a niche lipidic compound, odd-chain fatty acid (OCFA) derivatives have garnered significant attention in modern biopharmaceutical development. This whitepaper provides an in-depth technical analysis of butyl nonadecan-1-oate, detailing its physicochemical properties, advanced synthetic pathways, and its critical role as a lipophilic modifier in the development of long-acting peptide therapeutics, such as GLP-1 and insulin analogues.

Molecular Architecture & Physicochemical Properties

Butyl nonadecan-1-oate is formed via the condensation of nonadecanoic acid—a 19-carbon saturated fatty acid—and butanol. Unlike even-chain fatty acids, which undergo standard β -oxidation to yield acetyl-CoA, odd-chain fatty acids terminate in propionyl-CoA. This distinct metabolic profile makes OCFA derivatives highly valuable in drug design for bypassing specific metabolic bottlenecks.

The molecule is entirely achiral and dominated by a long, flexible hydrocarbon tail that imparts significant lipophilicity, making it an ideal candidate for enhancing the serum half-life of hydrophilic active pharmaceutical ingredients (APIs) [2].

Quantitative Molecular Data

The following table summarizes the core physicochemical parameters of the molecule:

Parameter	Specification
IUPAC Name	Butyl nonadecanoate
Systematic Name	Butyl nonadecan-1-oate
Molecular Formula	C23H46O2
Molecular Weight	354.61 g/mol
Stereocenters	0 (Achiral)
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	2
Structural Features	Linear aliphatic chain, terminal ester linkage

Chemical Synthesis Pathways

The synthesis of long-chain esters traditionally relies on acid-catalyzed Fischer esterification. However, this method often requires harsh conditions (refluxing sulfuric acid) that can degrade sensitive substrates. Recent advancements in organometallic chemistry have introduced transition-metal-catalyzed reductive couplings as a milder, highly regioselective alternative[1].

Workflow of Butyl nonadecan-1-oate synthesis pathways.

Protocol 1: Cobalt-Catalyzed Reductive Coupling

This protocol utilizes a cobalt-catalyzed reductive coupling of saturated alkyl halides with activated alkenes to yield the target ester under mild conditions [1].

Step-by-Step Methodology & Causality:

• Atmospheric Control: Evacuate and purge a 20 mL sealed reaction tube with nitrogen three times.

  • Causality: Cobalt(I) catalytic intermediates are highly oxygen-sensitive. An inert atmosphere prevents premature metal oxidation and irreversible catalyst deactivation.

• Reagent Loading: Add CoI2​(dppe) (0.10 mmol) and finely powdered Zinc (2.5 mmol) to the vessel.

  • Causality: Zinc acts as a stoichiometric terminal reductant. It continuously regenerates the active Co(I) species from Co(II) during the catalytic cycle, eliminating the need for hazardous, high-pressure hydrogen gas.

• Substrate Injection: Inject freshly distilled CH3​CN (2.5 mL), the appropriate alkyl halide (1.0 mmol), butyl acrylate (4.0 mmol), and H2​O (1.0 mmol).

  • Causality: Acetonitrile coordinates with the metal center to stabilize the transition state. The electron-withdrawing nature of the acrylate drives the regioselective insertion of the alkyl radical.

• Thermal Activation: Stir the reaction mixture at 80°C for 12 hours.

  • Causality: The elevated temperature provides the necessary activation energy to overcome the steric hindrance associated with the long-chain (C19) alkyl halide, ensuring complete conversion to butyl nonadecan-1-oate.

Biopharmaceutical Applications: Peptide Lipidation

In the realm of biopharmaceuticals, native peptides like Glucagon-Like Peptide-1 (GLP-1) and insulin suffer from rapid renal clearance and enzymatic degradation (e.g., by DPP-4), resulting in in vivo half-lives of mere minutes [3].

To combat this, lipophilic modifiers—often derived from long-chain fatty esters like butyl nonadecanoate—are conjugated to the peptide backbone (typically at a Lysine residue). Once injected, this hydrophobic tail non-covalently binds to Human Serum Albumin (HSA). This albumin shielding acts as a circulating depot, protecting the peptide from proteases and increasing its half-life to several days or even weeks [4].

SPPS cleavage and purification workflow for lipidated peptides.

Protocol 2: TFA-Mediated Cleavage and Ether Precipitation

During Solid-Phase Peptide Synthesis (SPPS), lipidated peptides must be carefully cleaved from the resin and deprotected to yield the active therapeutic compound [3].

Step-by-Step Methodology & Causality:

• Acidic Cleavage: Suspend the resin-bound peptide-lipid conjugate (approx. 1.0 g) in 10 mL of Trifluoroacetic acid (TFA).

  • Causality: TFA provides the highly acidic environment required to break the covalent ester/amide bonds linking the peptide to the solid support, while simultaneously stripping away acid-labile side-chain protecting groups.

• Controlled Incubation: Stir the mixture at room temperature for exactly 1 hour and 45 minutes.

  • Causality: This precise duration is calibrated to ensure complete deprotection of the sterically hindered lipophilic residues without inducing acid-catalyzed degradation or epimerization of the peptide backbone.

• Solvent Precipitation: Rapidly add 100 mL of ice-cold diethyl ether to the cleavage mixture.

  • Causality: This triggers a self-validating purification mechanism. The highly hydrophobic lipopeptide is entirely insoluble in cold ether and crashes out as a white precipitate. Conversely, the cleaved protecting groups and residual TFA remain highly soluble in the ether phase.

• Isolation: Isolate the precipitate via centrifugation and wash the pellet three times with fresh cold ether, followed by vacuum drying for 16 hours.

  • Causality: Repeated mechanical washing strips away trapped organic impurities, ensuring the final lipopeptide is of sufficient purity for subsequent LC-MS characterization and in vitro assays.

Conclusion

Butyl nonadecan-1-oate represents a critical intersection between synthetic lipid chemistry and advanced drug delivery. Its unique 19-carbon architecture provides distinct physicochemical properties that can be leveraged via transition-metal catalysis for efficient synthesis. Furthermore, its application as a lipophilic spacer in peptide acylation workflows underscores its invaluable role in developing next-generation, long-acting metabolic therapeutics.

References

• Cobalt-Catalyzed Reductive Coupling of Saturated Alkyl Halides with Activated Alkenes The Journal of Organic Chemistry - ACS Public
• Butyl nonadecanoate - Record Details & Identifiers Inxight Drugs (NC
• CN105154498A - Semi-recombinant preparation of GLP-1 analogues Google P
• CN106317164A - Method of acylating a peptide or protein Google P

Butyl Nonadecan-1-oate (CAS 26718-87-6): A Technical Guide to Its Applications in Precision Lipidomics and Therapeutic Peptide Lipidation

Executive Summary

Butyl nonadecan-1-oate (CAS 26718-87-6), the butyl ester of the 19-carbon saturated fatty acid nonadecanoic acid, is a highly specialized lipid molecule. While odd-chain fatty acids (OCFAs) are rare in mammalian biology, their emerging role as biomarkers for metabolic syndrome and their utility in drug delivery have elevated the importance of C19 derivatives [1].

As a Senior Application Scientist, I have structured this whitepaper to address the two primary domains where Butyl nonadecan-1-oate is indispensable:

• Precision Lipidomics: Serving as an optimal, non-endogenous internal standard (IS) for absolute quantification of lipids via GC-MS/LC-MS [3].

• Pharmaceutical Development: Acting as a highly lipophilic building block for the acylation of therapeutic peptides to extend their pharmacokinetic half-lives [5].

Physicochemical Profiling & Structural Logic

Understanding the physical chemistry of Butyl nonadecan-1-oate is critical for predicting its behavior in both solvent extractions and biological systems.

The choice of a butyl ester over a methyl or ethyl ester is deliberate. The butyl group increases the molecule's boiling point and hydrophobicity, shifting its chromatographic retention time away from endogenous short- and medium-chain lipids. This prevents co-elution during gas chromatography (GC) and ensures high signal-to-noise ratios.

Table 1: Physicochemical Properties

Property	Value / Description	Analytical Significance
CAS Registry Number	26718-87-6 [1]	Primary identifier for regulatory and sourcing compliance.
Molecular Formula	C₂₃H₄₆O₂ [2]	Dictates mass-to-charge (m/z) ratio for MS targeting.
Molecular Weight	354.61 g/mol [2]	Generates a distinct molecular ion [M]⁺ at m/z 354.
LogP (Predicted)	~9.5	Highly lipophilic; ensures partitioning into organic solvents during extraction.
Stereochemistry	Achiral [2]	Simplifies chromatographic separation (no enantiomeric resolution required).

Application 1: Precision Lipidomics & OCFA Quantification

The Biological Context of OCFAs

Mammalian fatty acid synthase (FASN) predominantly generates even-chain fatty acids (e.g., C16:0, C18:0). Odd-chain fatty acids like C15:0, C17:0, and C19:0 are primarily derived from diet or microbiome metabolism and are currently being investigated as inverse biomarkers for adipogenesis and type 2 diabetes [4]. Because endogenous C19:0 is virtually absent in human plasma, Butyl nonadecan-1-oate serves as an ideal internal standard. It corrects for matrix effects and variable extraction recoveries without overlapping with biological signals [3].

Self-Validating Protocol: High-Throughput MTBE Lipid Extraction

Causality Note: We utilize Methyl tert-butyl ether (MTBE) rather than the traditional Folch method (chloroform/methanol). Chloroform is denser than water, placing the lipid fraction at the bottom of the tube. Pipetting through the proteinaceous interface risks contamination. MTBE is less dense than water, forcing the lipid-rich organic layer to the top, which enables automated, contamination-free liquid handling.

Step-by-Step Methodology:

• Matrix Blank Validation: Before processing samples, run a matrix blank (e.g., synthetic plasma) spiked with Butyl nonadecan-1-oate to verify the absence of endogenous isobaric interferences at m/z 354.

• IS Spiking: Aliquot 100 µL of biological sample (plasma/tissue homogenate). Spike with 10 µL of Butyl nonadecan-1-oate working solution (10 µg/mL in methanol). Self-validation: The known concentration of the IS establishes the calibration anchor.

• Protein Precipitation: Add 300 µL of ice-cold methanol. Vortex for 30 seconds to disrupt lipid-protein complexes.

• Extraction: Add 1000 µL of MTBE. Incubate on a shaker at room temperature for 15 minutes.

• Phase Separation: Add 250 µL of LC-MS grade water to induce phase separation. Centrifuge at 10,000 × g for 10 minutes at 4°C.

• Recovery: Transfer the upper organic phase (containing the lipids and the Butyl nonadecanoate IS) to a fresh vial. Evaporate under nitrogen and reconstitute in the appropriate mobile phase for LC-MS or derivatize for GC-MS.

Workflow for OCFA quantification using Butyl nonadecanoate as an internal standard.

Table 2: GC-MS Analytical Parameters

Parameter	Specification	Causality / Rationale
Ionization Source	Electron Impact (EI), 70 eV	Provides highly reproducible fragmentation for library matching.
Primary Quantifier Ion	m/z 116	McLafferty rearrangement ion, highly specific to butyl esters.
Qualifier Ion	m/z 354	Molecular ion [M]⁺, confirms the intact C23H46O2 structure.

Application 2: Therapeutic Peptide Acylation

The Mechanism of Half-Life Extension

Native therapeutic peptides (e.g., GLP-1 agonists, insulin analogs) suffer from rapid renal clearance and proteolytic degradation, resulting in half-lives of mere minutes. By covalently conjugating a highly lipophilic moiety—such as a derivative of Butyl nonadecan-1-oate—to the peptide backbone, the molecule gains the ability to reversibly bind to Human Serum Albumin (HSA) in the bloodstream[5].

Causality in Design: The 19-carbon chain strikes an optimal thermodynamic balance. It provides sufficient van der Waals interactions to anchor into the hydrophobic binding pockets of HSA, effectively shielding the peptide from dipeptidyl peptidase-4 (DPP-4) and increasing its hydrodynamic radius beyond the renal filtration threshold (~60 kDa).

Mechanism of peptide half-life extension via nonadecanoate-mediated albumin binding.

Self-Validating Protocol: Solid-Phase Peptide Synthesis (SPPS) Lipidation

This protocol utilizes the nonadecanoate structure as a lipophilic modifier conjugated to a specific Lysine residue [5].

Step-by-Step Methodology:

• Resin Elongation: Synthesize the peptide backbone on a solid support using standard Fmoc chemistry. Incorporate an orthogonally protected lysine (e.g., Fmoc-Lys(Mtt)-OH) at the targeted lipidation site.

• Orthogonal Deprotection: Treat the resin with 1% trifluoroacetic acid (TFA) in dichloromethane (DCM) for 10 minutes. Causality: This selectively removes the Mtt group from the lysine ε-amino group without cleaving the peptide from the resin or removing standard side-chain protectors.

• Spacer Coupling: Couple a spacer (e.g., Fmoc-Glu-OtBu) to the exposed ε-amino group using HATU/DIPEA to provide steric flexibility between the peptide and the lipid. Deprotect the Fmoc group.

• Lipidation: Activate the nonadecanoate derivative using HATU/DIPEA and couple it to the spacer.

• Cleavage & Global Deprotection: Treat the resin with a TFA/TIS/H₂O cocktail (95:2.5:2.5) for 2 hours. Self-validation: The use of scavengers (TIS/H₂O) prevents the re-attachment of cleaved protecting groups to the highly nucleophilic peptide.

• Analytical Validation: Analyze the crude product via LC-MS. A successful conjugation is validated by a mass shift corresponding to the addition of the nonadecanoyl moiety (+282.5 Da for the acyl chain alone).

References

• CAS Common Chemistry. Butyl nonadecanoate. American Chemical Society. URL:[Link]

• Inxight Drugs. Butyl nonadecanoate. National Center for Advancing Translational Sciences (NCATS). URL:[Link]

• bioRxiv. 'In plaque-mass spectrometry imaging' reveals a major metabolic shift towards odd-chain fatty acid lipids induced by host-virus interactions. URL:[Link]

• PubMed Central (NIH). Lipidomic Phenotyping Reveals Extensive Lipid Remodeling during Adipogenesis in Human Adipocytes. URL:[Link]

• Google Patents.Method of acylating a peptide or protein (CN106317164A).

The Biological Frontier of Long-Chain Fatty Acid Esters: A Technical Guide for Researchers

Abstract

Long-chain fatty acid esters, a diverse and expanding class of lipid molecules, have emerged from the background of cellular metabolism to the forefront of physiological regulation. Once viewed primarily as simple storage or structural lipids, it is now evident that these molecules are potent signaling messengers with profound effects on a wide array of biological processes. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the core biological activities of these esters. We will delve into the intricate biochemistry of key families, including the Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs), N-acyl ethanolamines (NAEs), and Fatty Acid Ethyl Esters (FAEEs), exploring their roles in metabolic regulation, inflammation, neuroprotection, and satiety. This guide emphasizes the causality behind experimental choices, provides detailed methodologies for their study, and is grounded in authoritative scientific literature to ensure trustworthiness and accuracy.

Introduction: A Paradigm Shift in Lipid Biology

For decades, the biological significance of long-chain fatty acids has been primarily attributed to their roles as energy substrates and essential components of cellular membranes.[1] However, this perspective has been fundamentally challenged by the discovery of a vast and structurally diverse class of endogenous signaling molecules: the long-chain fatty acid esters. These lipids are not merely passive cellular constituents but are actively synthesized, regulated, and degraded to exert precise control over cellular and systemic physiology.

This guide will navigate the complex landscape of these bioactive lipids, focusing on three prominent and well-studied families:

• Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs): A relatively new class of lipids with potent anti-diabetic and anti-inflammatory properties.[2][3][4]

• N-acyl ethanolamines (NAEs): A family of endocannabinoid-like molecules, including the well-known oleoylethanolamide (OEA) and palmitoylethanolamide (PEA), which regulate appetite, pain, and inflammation.[5][6][7]

• Fatty Acid Ethyl Esters (FAEEs): Non-oxidative metabolites of ethanol that have been implicated in the pathophysiology of alcohol-induced organ damage.

By understanding the synthesis, metabolism, and signaling pathways of these molecules, researchers can unlock new therapeutic avenues for a range of human diseases, from metabolic disorders to neurodegenerative conditions.

Key Families of Bioactive Long-Chain Fatty Acid Esters

The biological activity of a long-chain fatty acid ester is intimately linked to its specific chemical structure. The nature of both the fatty acid and the esterified alcohol moiety, as well as the position of the ester bond, dictates its physiological function and molecular targets.

Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs)

Discovered in 2014, FAHFAs are a novel class of endogenous lipids with remarkable anti-diabetic and anti-inflammatory effects.[2] They are characterized by a fatty acid esterified to a hydroxyl group on another fatty acid.

Structure and Diversity: The FAHFA family is incredibly diverse, with numerous regioisomers and stereoisomers identified.[2] The nomenclature reflects the constituent fatty acids; for example, PAHSA stands for Palmitic Acid Esters of Hydroxy Stearic Acids. The position of the ester linkage along the hydroxy fatty acid chain is critical for biological activity.

Biological Activities:

• Metabolic Regulation: Certain FAHFAs, such as 9-PAHSA, improve glucose tolerance and insulin sensitivity.[2] They have been shown to stimulate insulin secretion and enhance glucose uptake into adipocytes.[2]

• Anti-inflammatory Effects: FAHFAs exhibit potent anti-inflammatory properties, reducing the production of pro-inflammatory cytokines by immune cells.[2][4] This has significant implications for conditions such as type 2 diabetes and inflammatory bowel disease.

Mechanism of Action: The effects of FAHFAs are mediated, in part, through the activation of G-protein coupled receptors (GPCRs), including GPR120 and GPR40.[2] GPR120 is a known receptor for omega-3 fatty acids and plays a key role in mediating their anti-inflammatory effects.

Table 1: Summary of Key FAHFA Families and Their Biological Activities

FAHFA Family	Example	Key Biological Activities	Primary Receptor(s)
Palmitic Acid Esters of Hydroxy Stearic Acids (PAHSAs)	9-PAHSA	Anti-diabetic, improves insulin sensitivity, anti-inflammatory.[2]	GPR120, GPR40[2]
Oleic Acid Esters of Hydroxy Stearic Acids (OAHSAs)	12-OAHSA	Anti-inflammatory.[8]	GPR120

N-acyl ethanolamines (NAEs)

NAEs are a well-established class of lipid signaling molecules that are structurally related to the endocannabinoid anandamide.[5][6] They are formed by the condensation of a fatty acid with ethanolamine.[5][7]

2.2.1. Oleoylethanolamide (OEA)

• Role in Satiety: OEA is synthesized in the small intestine in response to fat intake and acts as a potent satiety signal, reducing food intake.[9]

• Mechanism of Action: OEA exerts its effects primarily through the activation of the nuclear receptor Peroxisome Proliferator-Activated Receptor-alpha (PPAR-α).[9] Activation of PPAR-α in the gut sends signals to the brain that promote a feeling of fullness.

2.2.2. Palmitoylethanolamide (PEA)

• Anti-inflammatory and Analgesic Properties: PEA is produced by various cell types throughout the body and has well-documented anti-inflammatory and pain-relieving effects.

• Neuroprotection: PEA has shown significant promise as a neuroprotective agent in models of neurodegenerative diseases and stroke.[10][11]

• Mechanism of Action: While PEA does not bind to classical cannabinoid receptors with high affinity, it is thought to act through an "entourage effect," enhancing the activity of other endocannabinoids. It also directly activates PPAR-α.[10]

Table 2: Key N-acyl ethanolamines and Their Biological Functions

NAE	Primary Site of Synthesis	Key Biological Functions	Primary Receptor(s)
Oleoylethanolamide (OEA)	Small Intestine	Satiety signaling, regulation of food intake.[9]	PPAR-α[9]
Palmitoylethanolamide (PEA)	Various Tissues	Anti-inflammatory, analgesic, neuroprotective.[10][11]	PPAR-α[10]

Fatty Acid Ethyl Esters (FAEEs)

FAEEs are formed from the non-oxidative metabolism of ethanol, where fatty acids are esterified to ethanol. While present in small amounts in healthy individuals, their levels are significantly elevated after alcohol consumption and have been implicated in alcohol-induced organ damage.

• Cellular Toxicity: FAEEs can accumulate in tissues and are thought to contribute to cellular dysfunction and injury, particularly in the pancreas and heart.

Cellular Uptake and Metabolism

The biological activity of long-chain fatty acid esters is dependent on their ability to be taken up by cells and interact with their molecular targets. This process is facilitated by a combination of passive diffusion and protein-mediated transport.

Cellular Uptake:

• Passive Diffusion: The lipophilic nature of these esters allows them to cross the cell membrane.

• Protein-Mediated Transport: Fatty acid translocase (FAT/CD36) and other fatty acid binding proteins facilitate the transport of these molecules across the plasma membrane.[12]

Intracellular Trafficking and Metabolism: Once inside the cell, fatty acid esters are chaperoned by cytosolic fatty acid-binding proteins (FABPs) to their sites of action or metabolism.[12] Their signaling is terminated by enzymatic hydrolysis, which breaks the ester bond and releases the constituent fatty acid and alcohol.

Caption: Cellular uptake and metabolism of long-chain fatty acid esters.

Experimental Protocols for Studying Biological Activity

To facilitate research in this burgeoning field, this section provides detailed, step-by-step methodologies for key experiments to assess the biological activity of long-chain fatty acid esters. These protocols are intended as a guide and may require optimization for specific experimental systems.

In Vitro Assay for Anti-Inflammatory Activity of FAHFAs

This protocol describes a method to assess the ability of FAHFAs to suppress the inflammatory response in macrophages stimulated with lipopolysaccharide (LPS).

Principle: Macrophages, when stimulated with LPS (a component of the outer membrane of Gram-negative bacteria), produce a robust inflammatory response, including the secretion of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α). The anti-inflammatory potential of a test compound can be quantified by its ability to reduce this cytokine production.

Materials:

• RAW 264.7 macrophage cell line

• DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

• LPS from E. coli O111:B4

• FAHFA of interest (e.g., 9-PAHSA) dissolved in a suitable vehicle (e.g., DMSO)

• TNF-α ELISA kit

• 96-well cell culture plates

• Spectrophotometer

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 104 cells/well and allow them to adhere overnight.

• Pre-treatment with FAHFA: The following day, remove the media and replace it with fresh media containing the desired concentrations of the FAHFA or vehicle control. Incubate for 1-2 hours.

• LPS Stimulation: Add LPS to the wells to a final concentration of 100 ng/mL. Include a set of wells with no LPS as a negative control.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Supernatant Collection: After incubation, centrifuge the plate to pellet the cells and carefully collect the supernatant.

• TNF-α Quantification: Measure the concentration of TNF-α in the supernatant using a commercial ELISA kit, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of TNF-α production by the FAHFA compared to the LPS-only treated cells.

In Vivo Assessment of OEA's Effect on Food Intake in Mice

This protocol outlines a method to determine the anorectic effect of OEA when administered to mice.

Principle: OEA is a known satiety factor. Its administration to fasted animals is expected to reduce their food intake upon re-feeding.

Materials:

• C57BL/6J mice

• OEA dissolved in a vehicle (e.g., 5% Tween 80 in saline)

• Standard rodent chow

• Metabolic cages or cages with specialized food hoppers that allow for precise measurement of food consumption

• Animal balance

Procedure:

• Acclimation: Individually house the mice and acclimate them to the experimental conditions for at least 3 days.

• Fasting: Fast the mice overnight (approximately 16 hours) with free access to water.

• Administration of OEA: At the beginning of the dark cycle, administer OEA or vehicle control via oral gavage or intraperitoneal injection.[13] A typical dose for oral gavage is 5-10 mg/kg.

• Re-feeding and Measurement: Immediately after administration, provide a pre-weighed amount of food and measure food intake at regular intervals (e.g., 1, 2, 4, and 24 hours).[13][14][15]

• Data Analysis: Compare the cumulative food intake between the OEA-treated and vehicle-treated groups.

Cell-Based Assay for Neuroprotective Effects of PEA

This protocol describes a method to evaluate the neuroprotective potential of PEA against oxidative stress-induced neuronal cell death.

Principle: Oxidative stress is a key contributor to neuronal damage in many neurodegenerative diseases. This assay uses a neurotoxin to induce oxidative stress and cell death in a neuronal cell line. The neuroprotective effect of PEA is assessed by its ability to rescue cells from this toxicity.

Materials:

• SH-SY5Y neuroblastoma cell line

• DMEM/F12 medium supplemented with 10% FBS and 1% penicillin-streptomycin

• 6-hydroxydopamine (6-OHDA) or another suitable neurotoxin

• PEA dissolved in vehicle (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 104 cells/well and allow them to differentiate for 5-7 days in low-serum media.

• Pre-treatment with PEA: Pre-treat the differentiated cells with various concentrations of PEA or vehicle for 24 hours.[10]

• Induction of Neurotoxicity: Add 6-OHDA to the wells to a final concentration that induces approximately 50% cell death (to be determined by a dose-response curve).

• Incubation: Incubate for another 24 hours.

• MTT Assay for Cell Viability:

  • Add MTT solution to each well and incubate for 4 hours at 37°C.

  • Solubilize the formazan crystals with DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the vehicle-treated control group. An increase in cell viability in the PEA-treated groups compared to the 6-OHDA-only group indicates a neuroprotective effect.

Conclusion and Future Directions

The study of long-chain fatty acid esters has unveiled a new layer of complexity in cellular signaling and physiological regulation. From the potent anti-diabetic and anti-inflammatory actions of FAHFAs to the appetite-suppressing effects of OEA and the neuroprotective properties of PEA, it is clear that these molecules hold immense therapeutic potential.

Future research in this field will likely focus on:

• Deorphanizing Receptors: Identifying the specific receptors for the vast number of uncharacterized fatty acid esters.

• Elucidating Biosynthetic and Degradative Pathways: A deeper understanding of the enzymes that control the levels of these signaling lipids will provide new targets for drug development.

• Translational Studies: Moving promising preclinical findings into human clinical trials to validate their therapeutic efficacy.

• Lipidomics and Biomarker Discovery: Utilizing advanced analytical techniques to identify fatty acid ester profiles associated with different disease states, which could serve as valuable diagnostic or prognostic biomarkers.

This in-depth technical guide serves as a foundational resource for researchers poised to explore this exciting and rapidly evolving field. By providing a solid understanding of the biological activities of long-chain fatty acid esters and the methodologies to study them, we hope to accelerate the translation of these fundamental discoveries into novel therapies for a wide range of human diseases.

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A Technical Guide to Unlocking the Research Potential of Butyl Nonadecan-1-oate

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals interested in exploring the untapped potential of Butyl nonadecan-1-oate. While direct research on this specific long-chain fatty acid ester is limited, this document synthesizes existing knowledge on analogous compounds to illuminate promising avenues of investigation, from fundamental characterization to preclinical evaluation.

Introduction: The Case for Investigating Butyl Nonadecan-1-oate

Butyl nonadecan-1-oate (C23H46O2, MW: 354.61 g/mol ) is a long-chain fatty acid ester, a class of molecules known for their diverse biological activities and therapeutic potential. Although specific data on Butyl nonadecan-1-oate is not abundant, the established roles of similar lipids in cellular signaling, metabolic regulation, and disease pathology provide a strong rationale for its investigation. This guide will explore potential research areas, propose detailed experimental workflows, and discuss the underlying scientific principles to empower researchers to unlock the therapeutic promise of this molecule.

Long-chain fatty acids and their derivatives are integral to numerous physiological processes. They serve as energy sources, structural components of cell membranes, and signaling molecules that modulate inflammation, metabolism, and cell proliferation. The esterification of a fatty acid, such as nonadecanoic acid, with an alcohol, in this case, butanol, can significantly alter its physicochemical properties, including solubility and bioavailability, potentially enhancing its therapeutic utility.

This document will serve as a roadmap for the systematic evaluation of Butyl nonadecan-1-oate, outlining a logical progression from basic characterization to the exploration of its potential in key therapeutic areas.

Physicochemical Characterization and Synthesis

A foundational step in the investigation of any novel compound is the thorough characterization of its physical and chemical properties.

Table 1: Predicted Physicochemical Properties of Butyl nonadecan-1-oate

Property	Predicted Value/Information	Source
Molecular Formula	C23H46O2
Molecular Weight	354.61 g/mol
Appearance	Likely a colorless to pale yellow liquid or waxy solid	Analogous compounds
Solubility	Expected to be soluble in organic solvents and poorly soluble in water	Analogous compounds
Synthesis	Esterification of nonadecanoic acid with n-butanol	[1]

Synthesis of Butyl Nonadecan-1-oate

A robust and reproducible synthesis method is paramount for obtaining high-purity Butyl nonadecan-1-oate for research purposes. A common method for synthesizing fatty acid esters is through Fischer esterification.

Experimental Protocol: Fischer Esterification of Nonadecanoic Acid

• Reactant Preparation: In a round-bottom flask, dissolve nonadecanoic acid in an excess of n-butanol.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid.

• Reaction: Reflux the mixture with stirring for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, neutralize the acid catalyst with a weak base, such as sodium bicarbonate solution.

• Extraction: Extract the Butyl nonadecan-1-oate into an organic solvent like diethyl ether or hexane.

• Purification: Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate. The solvent is then removed under reduced pressure.

• Final Purification: The crude product can be further purified by column chromatography on silica gel to yield high-purity Butyl nonadecan-1-oate.

Potential Therapeutic Areas and Research Directions

Based on the known biological activities of structurally similar long-chain fatty acid esters, several therapeutic areas present compelling opportunities for the investigation of Butyl nonadecan-1-oate.

Oncology

The antiproliferative effects of certain fatty acids and their esters against cancer cells are well-documented. For instance, nonadecanoic acid methyl ester has demonstrated inhibitory effects on HL-60 cancer cell proliferation.[2] This suggests that Butyl nonadecan-1-oate may possess similar anticancer properties.

Proposed Research Workflow: Anticancer Activity

Caption: Proposed workflow for investigating the anticancer potential of Butyl nonadecan-1-oate.

Neurodegenerative and Demyelinating Disorders

Long-chain fatty acids are crucial for the proper functioning of the central nervous system, and their esters are being explored for the treatment of demyelinating diseases.[3] Fatty acid methyl esters have also shown neuroprotective effects in models of cerebral ischemia.[4]

Proposed Research Areas:

• Neuroprotection: Investigate the ability of Butyl nonadecan-1-oate to protect neurons from excitotoxicity and oxidative stress in vitro.

• Myelination: Assess the potential of Butyl nonadecan-1-oate to promote the differentiation and maturation of oligodendrocytes, the myelin-producing cells of the CNS.

Metabolic Disorders

Long-chain fatty acyl-CoA esters are endogenous regulators of metabolism, in part through their allosteric control of AMP-activated protein kinase (AMPK).[5] Fatty acid esters of hydroxy fatty acids (FAHFAs) have also been identified as having anti-diabetic and anti-inflammatory properties.[6]

Potential Signaling Pathway: AMPK Activation

Caption: Hypothesized activation of the AMPK pathway by Butyl nonadecan-1-oate.

Experimental Protocol: In Vitro Glucose Uptake Assay

• Cell Culture: Culture adipocytes or myotubes in appropriate media.

• Treatment: Treat the cells with varying concentrations of Butyl nonadecan-1-oate for a specified time.

• Glucose Uptake: Add a fluorescently-labeled glucose analog (e.g., 2-NBDG) to the cells.

• Incubation: Incubate for a short period to allow for glucose uptake.

• Measurement: Wash the cells to remove extracellular 2-NBDG and measure the intracellular fluorescence using a plate reader or flow cytometer.

Antimicrobial Activity

Fatty acid esters isolated from marine organisms have demonstrated antibacterial properties. For example, octadecanoic acid butyl ester, a compound structurally similar to Butyl nonadecan-1-oate, has been identified in marine sponges with antibacterial activity.[7]

Experimental Protocol: Broth Microdilution Assay

• Bacterial Strains: Select a panel of clinically relevant Gram-positive and Gram-negative bacteria.

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard).

• Serial Dilutions: Prepare serial dilutions of Butyl nonadecan-1-oate in a 96-well microtiter plate containing appropriate broth media.

• Inoculation: Inoculate each well with the bacterial suspension.

• Incubation: Incubate the plate at the optimal temperature for bacterial growth.

• MIC Determination: The minimum inhibitory concentration (MIC) is determined as the lowest concentration of the compound that visibly inhibits bacterial growth.

Conclusion and Future Directions

Butyl nonadecan-1-oate represents a promising yet understudied molecule with the potential for therapeutic applications in oncology, neurology, and metabolic diseases. The research framework outlined in this guide provides a starting point for its systematic investigation. Future research should focus on elucidating its mechanisms of action, evaluating its pharmacokinetic and pharmacodynamic properties, and exploring its efficacy in relevant animal models of disease. The synthesis of this foundational knowledge will be critical in determining the translational potential of Butyl nonadecan-1-oate as a novel therapeutic agent.

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• Cheméo. (n.d.). Chemical Properties of Nonanoic acid, butyl ester (CAS 50623-57-9). Retrieved February 20, 2026, from [Link]

• Inxight Drugs. (n.d.). Butyl nonadecanoate. Retrieved February 20, 2026, from [Link]

• Coupland, K., et al. (n.d.). Use of nervonic acid and long chain fatty acids for the treatment of demyelinating disorders. Anatek Health. Retrieved February 20, 2026, from [Link]

• BioHippo. (n.d.). Nonadecanoic Acid Methyl Ester. Retrieved February 20, 2026, from [Link]

• The Good Scents Company. (n.d.). butyl decanoate. Retrieved February 20, 2026, from [Link]

• O'Neill, H. M., et al. (2020). Long-chain fatty acyl-CoA esters regulate metabolism via allosteric control of AMPK β1-isoforms. Nature Communications, 11(1), 4498. [Link]

• Lee, J. Y., et al. (2015). Fatty acid methyl esters as a potential therapy against cerebral ischemia. OCL - Oilseeds and fats, Crops and Lipids, 22(4), D407. [Link]

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Advanced Handling, Safety, and Application of Butyl Nonadecan-1-oate in Peptide Drug Development: A Technical Whitepaper

Executive Summary

Butyl nonadecan-1-oate (CAS: 26718-87-6), systematically known as butyl nonadecanoate, is a long-chain aliphatic ester[1]. While standard Material Safety Data Sheets (MSDS) provide foundational occupational hazard metrics, they often lack the mechanistic depth required by drug development professionals. This whitepaper transcends standard safety documentation. As a Senior Application Scientist, I have structured this guide to integrate physicochemical properties with advanced handling protocols, focusing specifically on its critical role as a lipophilic acylating agent for half-life extension in therapeutic peptides (e.g., insulin and GLP-1 analogues)[2].

Physicochemical Properties & Safety Profile (The "MSDS" Core)

Butyl nonadecanoate is highly hydrophobic, consisting of a 19-carbon fatty acid chain esterified with butanol. Understanding its physical state is critical for designing self-validating experimental systems.

Table 1: Physicochemical Properties & Handling Causality

Property	Value	Causality / Experimental Relevance
Chemical Name	Butyl nonadecan-1-oate	IUPAC standard nomenclature.
CAS Number	26718-87-6	Unique identifier for regulatory tracking and procurement[1].
Molecular Formula	C23H46O2	Determines the exact mass (354.61 g/mol ) required for LC-MS validation.
Solubility	Soluble in organic solvents (DCM, DMF); Insoluble in water	Dictates the absolute requirement for non-aqueous reaction conditions during peptide conjugation to prevent precipitation.
Storage & Stability	Store tightly sealed at 2–8°C	Refrigeration minimizes thermodynamic kinetic energy, preventing spontaneous ester hydrolysis and oxidative degradation of the aliphatic chain.

Safety & Hazard Identification: While generally recognized as a low-toxicity research chemical, standard PPE (nitrile gloves, lab coat, safety goggles) is mandatory. Causality: Long-chain esters can act as mild dermal irritants by disrupting the skin's natural lipid bilayer. Furthermore, inhalation of aerosols during any heating or sonication steps must be avoided to prevent lipoid pneumonia-like pulmonary irritation.

Mechanism of Action in Drug Development

In modern biopharmaceuticals, the short circulating half-lives of native peptides pose a significant clinical challenge. Native human GLP-1, for instance, is rapidly degraded by the plasma enzyme dipeptidyl peptidase IV (DPP-IV)[2].

Butyl nonadecanoate serves as a critical structural building block in synthesizing lipophilic spacers for these peptides. When conjugated to the ε-amino group of a lysine residue on a peptide, the nonadecanoate chain promotes reversible, non-covalent binding to Human Serum Albumin (HSA) in vivo.

Causality: This albumin-binding mechanism creates a steric shield around the peptide. The massive steric bulk of HSA physically blocks DPP-IV from accessing the peptide's cleavage sites and simultaneously increases the molecule's hydrodynamic radius, preventing rapid renal filtration[2].

Pharmacokinetic mechanism of half-life extension via peptide acylation.

Experimental Methodology: Peptide Acylation & Validation

To ensure a self-validating system, the following protocol details the processing of an acylated peptide intermediate utilizing butyl nonadecanoate. This specific workflow is adapted from established protocols for protease-stabilized, acylated insulin and GLP-1 analogues[3],[2].

Step-by-Step Protocol

• Deprotection & Cleavage: Stir 1.0 g (approx. 0.9 mmol) of the butyl nonadecanoate-conjugated peptide intermediate in 10 mL of Trifluoroacetic acid (TFA) for 1 hour and 45 minutes[2].

  • Causality: TFA provides the precise acidic environment required to cleave acid-labile protecting groups (like tert-butyl or Boc) without hydrolyzing the robust amide bonds of the peptide backbone.

• Precipitation: Add 100 mL of ice-cold diethyl ether directly to the TFA reaction mixture[2].

  • Causality: Peptides are highly insoluble in cold ether and will instantly crash out of solution. Conversely, unreacted lipids, cleaved protecting groups, and TFA remain highly soluble. This differential solubility provides an immediate, self-validating purification step.

• Isolation: Separate the resulting white precipitate by centrifugation. Discard the supernatant and wash the pellet 3 times with fresh ice-cold ether[2].

  • Causality: Repeated washing physically extracts any residual lipophilic impurities trapped within the peptide matrix.

• Drying: Dry the precipitate under vacuum for 16 hours to obtain the final compound[2].

  • Causality: Vacuum drying ensures the complete volatilization of residual ether and trace TFA, which could otherwise degrade the peptide during long-term storage or interfere with downstream biological assays.

Step-by-step experimental workflow for peptide isolation and purification.

Analytical Validation

Following synthesis, the product must be validated to ensure the integrity of the acylation.

Table 2: Quality Control Metrics

Analytical Technique	Target Metric	Causality / Purpose
LC-MS (Electrospray)	Expected Mass [M+H]+	Confirms the covalent addition of the nonadecanoyl mass. For example, specific GLP-1 analogues yield an m/z of 999[2], while certain insulin analogues yield an m/z of 859.44[3].
RP-HPLC (C18 Column)	>95% Purity	Ensures complete removal of unreacted butyl nonadecanoate. The acylated peptide will elute significantly later than the native peptide due to the massive increase in hydrophobicity provided by the 19-carbon chain.

References

• National Center for Advancing Translational Sciences (PubChem). "Butyl nonadecanoate - Inxight Drugs". ncats.io.

• American Chemical Society. "Butyl nonadecanoate - CAS Common Chemistry". cas.org. 1

• Google Patents. "Protease-stabilized, acylated insulin analogs" (CN102037008B). google.com. 3

• Google Patents. "Semi-recombinant preparation of GLP-1 analogues" (CN105154498A). google.com. 2

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Protocols & Analytical Methods

Application Note & Protocol: Enzymatic Synthesis of Butyl Nonadecanoate

Introduction: The Case for Biocatalysis in Wax Ester Synthesis

Butyl nonadecanoate (CH₃(CH₂)₁₇COOCH₂(CH₂)₂CH₃) is a long-chain wax ester, a class of molecules with significant applications in the cosmetic, pharmaceutical, and lubricant industries due to their hydrophobic and thermal properties.[1] Traditionally, ester synthesis is achieved through chemical methods like Fischer esterification, which often require harsh conditions such as high temperatures and strong acid catalysts.[2] These processes can lead to undesirable side products, are energy-intensive, and pose environmental concerns.[3]

Enzymatic synthesis presents a compelling "green" alternative.[4] Lipases (EC 3.1.1.3), particularly when immobilized, serve as highly specific and efficient biocatalysts that operate under mild conditions.[5][6] This approach offers numerous advantages, including higher product purity, reduced energy consumption, easier product purification, and the ability to label the final product as "natural," which enhances its market appeal.[7][8][9] This protocol details the synthesis of butyl nonadecanoate via direct esterification of nonadecanoic acid and 1-butanol using Novozym® 435, an immobilized Candida antarctica lipase B, renowned for its high stability and broad substrate tolerance.[10]

Principle of the Reaction: Lipase-Catalyzed Esterification

The synthesis of butyl nonadecanoate is achieved through the direct esterification of nonadecanoic acid with 1-butanol, catalyzed by a lipase. The overall reaction is reversible:

Nonadecanoic Acid + 1-Butanol ⇌ Butyl Nonadecanoate + Water

Lipases catalyze this reaction through a "Ping-Pong Bi-Bi" mechanism.[10][11] In this model, the enzyme first reacts with the fatty acid (Substrate A), releasing water and forming a covalent acyl-enzyme intermediate. Subsequently, the alcohol (Substrate B) attacks this intermediate, leading to the formation of the ester (Product P) and regeneration of the free enzyme. The use of an organic solvent and an immobilized enzyme shifts the equilibrium towards product formation by helping to remove the water byproduct from the enzyme's microenvironment.

Materials, Reagents, and Instrumentation

Reagents

Reagent	Grade	Supplier	Cat. No. (Example)
Nonadecanoic Acid (≥98%)	ReagentPlus®	Sigma-Aldrich	N35007
1-Butanol (Anhydrous, ≥99.8%)	ACS Grade	Fisher Scientific	A399-4
Novozym® 435 (Candida antarctica lipase B, immobilized)	Industrial Grade	Novozymes/Sigma-Aldrich	L4777
n-Hexane (Anhydrous, 95%)	ACS Grade	VWR	VW4150-4
Sodium Hydroxide (NaOH)	ACS Grade	-	-
Ethanol (95%)	Laboratory Grade	-	-
Phenolphthalein Indicator Solution	1% in Ethanol	-	-
Silica Gel for Column Chromatography	60 Å, 230-400 mesh	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	-	-

Instrumentation

• Magnetic stirrer with heating capabilities

• Shaking incubator with temperature control (e.g., 50°C)

• Reaction vessel (e.g., 100 mL screw-cap Erlenmeyer flask)

• Burette (50 mL) for titration

• Rotary evaporator

• Vacuum filtration apparatus

• Glass column for chromatography

• Analytical balance

Experimental Protocol

This protocol is designed for a laboratory-scale synthesis yielding a high conversion of substrates to the desired ester.

Step 1: Substrate and Enzyme Preparation

• Prepare Substrate Solution: In a 100 mL screw-cap Erlenmeyer flask, dissolve 2.98 g (10 mmol) of nonadecanoic acid in 40 mL of anhydrous n-hexane. Gentle warming (to ~40°C) on a hotplate stirrer may be required to fully dissolve the fatty acid.

• Add Alcohol: Once the acid is fully dissolved, add 1.48 g (20 mmol) of 1-butanol to the flask. The use of a 2:1 molar ratio of alcohol to acid helps to drive the reaction equilibrium towards the product.[1]

• Add Enzyme: Weigh 0.30 g (approximately 10% by weight of the acid substrate) of Novozym® 435 and add it to the reaction mixture. Immobilized lipases are the catalysts of choice as they are easily recovered and reused, significantly reducing process costs.[5][10]

Step 2: The Esterification Reaction

• Incubation: Securely cap the flask to prevent solvent evaporation. Place the flask in a shaking incubator set to 50°C and 200 rpm . The choice of 50°C is a balance between enhancing reaction kinetics and maintaining enzyme stability.[12][13]

• Reaction Time: Allow the reaction to proceed for 24 hours . This duration is typically sufficient to achieve high conversion rates for long-chain ester synthesis.[12]

• Monitoring (Optional but Recommended): The progress of the reaction can be monitored by measuring the decrease in fatty acid concentration.

  • Pause the shaking and allow the enzyme beads to settle.

  • Carefully withdraw a small aliquot (e.g., 0.5 mL) of the supernatant.

  • Titrate the aliquot against a standardized 0.1 M NaOH solution using phenolphthalein as an indicator to determine the remaining amount of nonadecanoic acid.[14]

Step 3: Product Recovery and Purification

• Enzyme Removal: After the reaction period, cool the flask to room temperature. Separate the immobilized enzyme from the reaction mixture by vacuum filtration. Wash the recovered enzyme beads with 10 mL of fresh n-hexane to remove any adsorbed product; this wash can be combined with the filtrate. The recovered Novozym® 435 can be dried under vacuum and stored for reuse in subsequent batches.[12]

• Solvent Evaporation: Transfer the filtrate to a round-bottom flask and remove the n-hexane and excess 1-butanol using a rotary evaporator.

• Purification via Column Chromatography: The resulting crude product will contain the desired butyl nonadecanoate along with residual unreacted nonadecanoic acid.

  • Prepare a silica gel column using a slurry of silica in n-hexane.

  • Dissolve the crude product in a minimal amount of n-hexane and load it onto the column.

  • Elute the column first with pure n-hexane. Butyl nonadecanoate, being less polar, will elute first.

  • Monitor the fractions using Thin Layer Chromatography (TLC).

  • After the ester has been eluted, a more polar solvent mixture (e.g., hexane:ethyl acetate 95:5) can be used to elute the remaining nonadecanoic acid.

  • Combine the pure ester fractions and remove the solvent via rotary evaporation to yield the purified Butyl Nonadecanoate as a waxy solid or oil.

Visualization of the Workflow

The following diagram illustrates the complete experimental process from reagent setup to final product purification.

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• 14. longdom.org [longdom.org]

Introduction to Butyl Nonadecan-1-oate: A Molecule of Interest

An In-Depth Technical Guide to the Material Science Applications of Butyl Nonadecan-1-oate

This guide provides a comprehensive overview of the potential material science applications of Butyl nonadecan-1-oate, a long-chain fatty acid ester. While specific data for this molecule is emerging, this document synthesizes established knowledge of analogous long-chain esters to provide a predictive framework for researchers, scientists, and drug development professionals. The protocols herein are designed to be self-validating, enabling a thorough investigation of Butyl nonadecan-1-oate's potential as a high-performance additive in various materials.

Butyl nonadecan-1-oate (C23H46O2) is the ester formed from nonadecanoic acid and butanol. Its long hydrocarbon tail and polar ester head group suggest a range of properties that are highly valuable in material science. Fatty acid esters are increasingly sought after as sustainable and high-performance alternatives to petroleum-based additives.[1][2][3] They are known for their biodegradability, low toxicity, and versatile functionalities.[4] This guide will explore its potential in three key application areas: as a bio-based plasticizer, a phase-change material for thermal energy storage, and a high-performance lubricant.

Molecular Structure:

Synthesis of Butyl Nonadecan-1-oate

The synthesis of Butyl nonadecan-1-oate can be achieved through several established esterification methods. The choice of method depends on the starting materials, desired purity, and scale of production.

Fischer-Speier Esterification

This is a classic acid-catalyzed esterification reaction.

• Reaction: Nonadecanoic acid is reacted with an excess of butanol in the presence of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[5]

• Causality: The acid protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol. The reaction is reversible, so water is typically removed to drive the equilibrium towards the product.

Protocol 1: Synthesis of Butyl Nonadecan-1-oate via Fischer-Speier Esterification

• Reactant Preparation: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine nonadecanoic acid (1 equivalent), butanol (3-5 equivalents), and a catalytic amount of p-toluenesulfonic acid (0.01-0.05 equivalents). Toluene can be added as an azeotropic agent to facilitate water removal.

• Reaction: Heat the mixture to reflux. The water produced during the reaction will be collected in the Dean-Stark trap. Monitor the reaction progress by thin-layer chromatography (TLC) or by measuring the amount of water collected.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate and concentrate it under reduced pressure. The crude product can be further purified by vacuum distillation or column chromatography to yield pure Butyl nonadecan-1-oate.

• Characterization: Confirm the structure and purity of the synthesized ester using Fourier-transform infrared spectroscopy (FTIR) to identify the ester carbonyl stretch (~1740 cm⁻¹) and ¹H and ¹³C nuclear magnetic resonance (NMR) spectroscopy.[5][6]

Transesterification

If starting from a triglyceride containing nonadecanoic acid, transesterification with butanol can be employed.

• Reaction: The triglyceride is reacted with butanol in the presence of an acid or base catalyst.[7]

• Causality: Alkaline catalysts are generally more effective and allow for milder reaction conditions.[7] The base deprotonates the butanol, forming a butoxide ion, which is a stronger nucleophile than butanol itself.

Application as a Bio-Based Plasticizer

Plasticizers are additives that increase the flexibility and durability of a material, typically a polymer.[1][2] Long-chain fatty acid esters are effective plasticizers due to their ability to intercalate between polymer chains, reducing intermolecular forces and lowering the glass transition temperature (Tg).

Mechanism of Plasticization

The long, flexible aliphatic chain of Butyl nonadecan-1-oate can effectively separate rigid polymer chains, while the polar ester group can provide some compatibility with polar polymers. This "internal lubrication" allows the polymer chains to slide past one another more easily, resulting in increased flexibility and reduced brittleness.[1][2]

Potential in Bioplastics

There is a significant interest in bio-based plasticizers for bioplastics like polylactic acid (PLA) and polyhydroxyalkanoates (PHAs) to improve their mechanical properties.[1][2] Butyl nonadecan-1-oate, being derived from natural sources, is a promising candidate.

Protocol 2: Evaluation of Butyl Nonadecan-1-oate as a Plasticizer for Poly(vinyl chloride) (PVC)

• Compounding: Prepare PVC blends with varying concentrations of Butyl nonadecan-1-oate (e.g., 10, 20, 30 parts per hundred of resin, phr) using a two-roll mill or a torque rheometer. A thermal stabilizer should also be included.

• Sample Preparation: Press the compounded materials into sheets of uniform thickness using a hydraulic press at a temperature above the polymer's processing temperature.

• Mechanical Testing:

  • Tensile Testing: Perform tensile tests according to ASTM D638 to determine the tensile strength, elongation at break, and Young's modulus. An effective plasticizer will decrease tensile strength and modulus while significantly increasing elongation at break.[1][2]

  • Hardness Testing: Measure the Shore hardness (A or D) of the plasticized PVC sheets according to ASTM D2240. A decrease in hardness indicates effective plasticization.

• Thermal Analysis:

  • Differential Scanning Calorimetry (DSC): Determine the glass transition temperature (Tg) of the blends. A significant decrease in Tg compared to neat PVC confirms the plasticizing effect.[6]

  • Thermogravimetric Analysis (TGA): Evaluate the thermal stability of the plasticized PVC. The plasticizer should not significantly lower the degradation temperature of the polymer.[8]

• Migration and Leaching Test: Assess the permanence of the plasticizer by measuring its migration to the surface and leaching into a solvent over time, following standard test methods like ASTM D1203.

Application as a Phase Change Material (PCM)

Phase change materials are substances that absorb and release large amounts of latent heat during a phase transition at a nearly constant temperature.[8][9][10] Long-chain fatty acid esters are excellent candidates for PCMs in thermal energy storage applications due to their high latent heat of fusion and tunable melting points.[8][11][12]

Principles of Thermal Energy Storage

Butyl nonadecan-1-oate, with its long alkyl chain, is expected to have a well-defined solid-liquid phase transition. As it melts, it absorbs a significant amount of thermal energy from the surroundings without a substantial increase in its own temperature. This stored energy is released when the material solidifies.

Potential Applications

• Smart Textiles: Incorporation into fabrics for thermoregulation.

• Building Materials: Integration into walls and floors for passive heating and cooling.[9]

• Electronics Cooling: Management of thermal loads in electronic devices.

Protocol 3: Characterization of Butyl Nonadecan-1-oate as a Phase Change Material

• Thermal Properties Analysis (DSC):

  • Use a differential scanning calorimeter (DSC) to determine the melting temperature (Tm) and the latent heat of fusion (ΔHf) of Butyl nonadecan-1-oate. A high latent heat of fusion is desirable for a PCM.[8]

  • Perform multiple heating and cooling cycles to assess the thermal reliability and check for any supercooling effects.[8]

• Thermal Stability (TGA):

  • Use a thermogravimetric analyzer (TGA) to determine the degradation temperature of the ester. A good PCM should be thermally stable over its operating temperature range.[8]

• Form-Stable PCM Composite Preparation:

  • To prevent leakage in the liquid state, encapsulate Butyl nonadecan-1-oate within a porous support material (e.g., expanded graphite, silica fume, or a polymer matrix).

  • Prepare the composite by simple mixing and impregnation or through in-situ polymerization.

• Thermal Performance of the Composite:

  • Re-evaluate the thermal properties of the form-stable PCM composite using DSC to ensure the encapsulation process has not significantly altered the phase change behavior.

  • Measure the thermal conductivity of the composite. High thermal conductivity is beneficial for rapid heat storage and release.

Application as a Lubricant

The molecular structure of Butyl nonadecan-1-oate makes it a promising candidate for a lubricant base oil or additive.[4] The long, non-polar alkyl chain can provide a lubricating film, while the polar ester group can enhance adhesion to metal surfaces.[4]

Lubrication Mechanism

The ester's polarity allows it to form a thin, adsorbed layer on metal surfaces, reducing friction and wear. The long hydrocarbon chains provide a low-shear-strength film that separates moving parts. Butyl esters are known for their good lubricity, high flash points, and low volatility.[4]

Potential Uses

• Metalworking Fluids: As a cutting or drawing oil.[4][13]

• Engine Oils: As a component in biodegradable lubricant formulations.

• Greases: As a base oil for specialty greases.

Protocol 4: Evaluation of Butyl Nonadecan-1-oate as a Lubricant

• Physicochemical Properties:

  • Viscosity: Measure the kinematic viscosity at different temperatures (e.g., 40 °C and 100 °C) according to ASTM D445.

  • Flash Point: Determine the flash point using a Cleveland open-cup tester (ASTM D92) to assess its high-temperature stability and safety.[4]

  • Pour Point: Measure the pour point (ASTM D97) to evaluate its low-temperature performance.

• Tribological Testing:

  • Four-Ball Wear Test (ASTM D4172): Evaluate the wear-preventing properties of the lubricant under boundary lubrication conditions.

  • High-Frequency Reciprocating Rig (HFRR) Test: Assess the lubricity by measuring the friction coefficient and wear scar diameter.

• Oxidative Stability:

  • Perform an oxidative stability test, such as the rotating pressure vessel oxidation test (RPVOT, ASTM D2272), to determine the lubricant's resistance to degradation at elevated temperatures in the presence of oxygen.

Data Summary

The following table provides predicted properties of Butyl nonadecan-1-oate based on data for similar long-chain fatty acid esters. These values should be experimentally verified.

Property	Predicted Value/Range	Significance
Molecular Weight	354.61 g/mol	Influences viscosity and boiling point.
Boiling Point	> 200 °C at reduced pressure	Indicates low volatility, desirable for lubricants and plasticizers.
Melting Point	20 - 40 °C	Crucial for its application as a PCM for low-temperature energy storage.
Latent Heat of Fusion	150 - 200 J/g	A high value is essential for effective thermal energy storage as a PCM.[8]
Viscosity @ 40°C	5 - 15 cSt	A key parameter for lubricant applications.

Visualizations

Synthesis Workflow

Caption: Fischer-Speier esterification workflow for Butyl nonadecan-1-oate synthesis.

Mechanism of Plasticization

Caption: Intercalation of Butyl nonadecan-1-oate between polymer chains.

PCM Evaluation Workflow

Caption: Workflow for evaluating Butyl nonadecan-1-oate as a phase change material.

Conclusion

Butyl nonadecan-1-oate holds significant promise as a versatile, bio-based additive in material science. Its long-chain ester structure suggests strong potential as a plasticizer for enhancing polymer flexibility, a phase change material for thermal energy storage, and a high-performance lubricant. The protocols and predictive data presented in this guide offer a robust framework for researchers to experimentally validate these applications and unlock the full potential of this promising biomaterial.

References

• Fraunhofer-Publica. (n.d.). Selected Fatty Acids Esters as Potential PHB-V Bioplasticizers: Effect on Mechanical Properties of the Polymer.
• ResearchGate. (2020, August 13). (PDF) Selected Fatty Acids Esters as Potential PHB-V Bioplasticizers: Effect on Mechanical Properties of the Polymer.
• UBB. (2018, January 5). ESTER PLASTICIZERS BASED ON FATTY ACIDS FROM SOYBEAN OIL USED IN PELICULOGEN COMPOSITIONS.
• ResearchGate. (n.d.). Fatty acid ester-based commercial products as potential new phase change materials (PCMs) for thermal energy storage | Request PDF.
• ResearchGate. (2020, March). (PDF) Long-chain Diesters of Fattyy Alcohols as Novel Phase Change Materials for Thermal Energy Storage.
• PMC. (2025, May 7). New Biobased Plasticizers for PVC Derived from Saturated Dimerized Fatty Acids.
• Google Patents. (n.d.). US8093319B2 - Esterified fatty acids for PVC plasticization.
• (n.d.). Synthesis of long-chain fatty acid starch esters in aqueous medium and its characterization.
• (n.d.). Fatty acids based eutectic phase change system for thermal energy storage applications.
• ResearchGate. (n.d.). Synthesis and characterization of some long-chain diesters with branched or bulky moieties.
• (n.d.). Using mixtures of fatty acid methyl esters as phase change materials for concrete.
• NIST/TRC. (n.d.). butyl decanoate -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT).
• Xi'an Jiaotong University. (n.d.). Fatty acids as phase change materials: A review.
• pacificspecialityoils. (n.d.). BUTYL ESTERS.
• RSC Publishing. (2023, September 1). Synthesis and mechanical performance of thermoformable cellulose fatty acid esters using natural soap.
• (2021, December 15). Esterification of Cellulose with Long Fatty Acid Chain through Mechanochemical Method.
• MDPI. (2021, October 26). Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS 2 with Acetonitrile In-Source Derivatization.
• Shandong Kexing Chemical Co., Ltd. (2023, September 12). N-Butyl Stearate CAS No 123-95-5 Stearic Acid Butyl Ester Butyl Octadecanoate.
• (2020, February 24). Methods of fatty acid butyl esters synthesis: present and prospects.
• Cheméo. (n.d.). Chemical Properties of Nonanoic acid, butyl ester (CAS 50623-57-9).
• PMC. (2019, August 14). Catalytic synthesis of n-butyl carboxylate with immobilized ionic liquid based on response surface methodology optimization.
• Erpasan. (2023, October 30). What is Butyl Material and What is it Used for.
• Knowde. (n.d.). Mosselman Butyl Stearate (85408-76-0) - Plasticizer.
• ResearchGate. (n.d.). Effect of temperature on the mechanical properties of butyl....
• Sigma-Aldrich. (n.d.). Butyl decanoate = 98.0 30673-36-0.
• Inxight Drugs. (n.d.). Butyl nonadecanoate.
• CymitQuimica. (n.d.). CAS 30673-36-0: Butyl decanoate.
• ALMARA. (2025, September 2). What Are the Components of Butyl Compounds and What Affects Their Quality?.
• Google Patents. (n.d.). CN101328118A - Method for synthesizing n-butyl acetate.
• ILT - Integrated Liner Technologies. (2024, May 13). Thermal Properties of Rubber.
• ALMARA. (2025, November 2). Butyl Adhesives in Composite Structures – Lightness and Strength.
• CDN. (2021, August 10). Combustion of n-butyl acetate synthesized by a new and sustainable biological process and comparisons with an ultrapure.
• Rsc.org. (n.d.). Supporting Information A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks.
• PubChem - NIH. (n.d.). Butyl nonanoate | C13H26O2 | CID 39742.
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Comprehensive Application Note: Butyl Nonadecan-1-oate as a Reference Standard in Chromatographic Profiling of Fatty Acids

Introduction & Mechanistic Insights

In the field of lipidomics and fatty acid profiling, Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for structural elucidation and quantification. Traditionally, lipids are derivatized into Fatty Acid Methyl Esters (FAMEs) to increase volatility. However, this approach presents a critical flaw when analyzing short-chain fatty acids (SCFAs, e.g., C4:0 butyric acid): FAMEs of SCFAs are highly volatile and frequently lost during the solvent evaporation and concentration steps[1].

To solve this, Senior Application Scientists employ transesterification using 1-butanol to generate Fatty Acid Butyl Esters (FABEs) . The addition of the butyl group significantly raises the boiling point of the resulting esters, preventing evaporative loss and ensuring the quantitative recovery of SCFAs alongside long-chain fatty acids[1].

Within this optimized FABE workflow, Butyl nonadecan-1-oate (butyl nonadecanoate, C19:0 butyl ester) serves as the premier internal standard (IS). The causality behind this choice is rooted in biological rarity: nonadecanoic acid (C19:0) is an odd-chain fatty acid that is virtually absent in most mammalian, plant, and microbial lipidomes[2]. Consequently, it elutes in a "clean" chromatographic window—perfectly baseline-resolved between endogenous C18:0 (stearic acid) and C20:0 (arachidic acid). By spiking samples with butyl nonadecan-1-oate, researchers create a self-validating analytical system. The IS mathematically corrects for injection volume variability, matrix effects, and mass spectrometer detector drift, ensuring absolute quantitative trustworthiness[3].

Chemical & Physical Properties

Understanding the physicochemical properties of the reference standard is critical for predicting its chromatographic behavior and optimizing the oven temperature program.

Property	Value / Description
Compound Name	Butyl nonadecan-1-oate
IUPAC Name	Butyl nonadecanoate
Chemical Formula	C23H46O2[4]
Molecular Weight	354.61 g/mol [4]
Target Analytes	Fatty Acid Butyl Esters (FABEs)
Primary Application	Internal Standard (IS) for GC-FID / GC-MS quantification
Chromatographic Role	Normalizes signal response; elutes between C18:0 and C20:0

Experimental Workflow: FABE Derivatization

This protocol utilizes an acid-catalyzed butylation. Acid catalysis (using HCl in 1-butanol) is strategically chosen over base catalysis because it successfully esterifies free fatty acids (FFAs) while simultaneously transesterifying complex bound lipids (e.g., triglycerides, phospholipids) in a single step[5].

Step-by-Step Methodology

• Sample Preparation: Aliquot 50 mg of the biological sample (e.g., lyophilized tissue, plasma, or microbial culture) into a robust, Teflon-lined glass reaction vial.

• Acid-Catalyzed Butylation: Add 2.0 mL of 5% anhydrous HCl in 1-butanol. Seal the vial tightly and incubate in a heating block at 80 °C for 2 hours. Mechanistic note: The heat and acid drive the transesterification of lipid bonds, swapping glycerol backbones for butyl groups.

• Quenching & Phase Separation (LLE): Allow the vial to cool to room temperature. Add 2.0 mL of LC-MS grade hexane and 2.0 mL of 5% aqueous NaCl solution. Vortex vigorously for 60 seconds. The NaCl increases the ionic strength of the aqueous layer, driving the non-polar FABEs into the upper hexane layer.

• Internal Standard Spiking: Centrifuge at 2,000 × g for 5 minutes to achieve a sharp phase separation. Transfer exactly 1.0 mL of the upper organic (hexane) phase to a clean GC autosampler vial. Spike this vial with 10 µL of a Butyl nonadecan-1-oate standard solution (1.0 mg/mL in hexane)[1].

• GC-MS Injection: Cap the vial and analyze via GC-MS. The known concentration of the IS will be used to generate a response factor for quantifying the unknown endogenous FABEs.

Mandatory Visualization: Analytical Workflow

Workflow for FABE derivatization and GC-MS analysis using Butyl nonadecan-1-oate as an IS.

GC-MS Method Parameters

To ensure baseline resolution of the C19:0 butyl ester from complex biological matrices, the following GC-MS parameters are recommended.

Parameter	Setting / Value
Analytical Column	DB-5MS or HP-5MS (30 m × 0.25 mm × 0.25 µm)
Carrier Gas	Ultra-high purity Helium, constant flow at 1.0 mL/min
Injection Volume	1.0 µL
Inlet Temperature	250 °C
Split Ratio	10:1 (Adjustable based on total lipid concentration)
Oven Temperature Program	60 °C (hold 2 min) ➔ Ramp 10 °C/min to 200 °C ➔ Ramp 5 °C/min to 300 °C (hold 5 min)
MS Transfer Line Temp	280 °C
Ion Source / Ionization	Electron Impact (EI), 70 eV
Mass Scan Range	m/z 50 to 500 (Full Scan) or SIM mode for specific target ions

References

[4] Title: Butyl nonadecanoate - NIST Chemistry WebBook Source: National Institute of Standards and Technology (NIST) URL: [Link]

[3] Title: acid ester defoamer: Topics by Science.gov Source: Science.gov URL: [Link]

[2] Title: Microwave-assisted Derivatization of Fatty Acids for Its Measurement in Milk Using High-Performance Liquid Chromatography Source: ResearchGate URL: [Link]

[1] Title: US20240263200A1 - Production of saturated fats in microbes Source: Google Patents URL:

[5] Title: A Review of Chromatographic Characterization Techniques for Biodiesel and Biodiesel Blends Source: ResearchGate URL: [Link]

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• 4. Butyl nonadecanoate [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]

Experimental protocol for esterification of nonadecanoic acid

An Application Note and Experimental Protocol for the Esterification of Nonadecanoic Acid

Abstract

This document provides a comprehensive guide for the synthesis of nonadecanoic acid esters, with a primary focus on the preparation of Methyl nonadecanoate through Fischer-Speier esterification. Nonadecanoic acid, a 19-carbon saturated fatty acid, and its ester derivatives are valuable in various research and industrial applications, including their use as analytical standards, in the formulation of cosmetics, and as potential therapeutic agents.[1][2] This guide details the underlying chemical principles, compares common synthetic methodologies, and provides a robust, step-by-step protocol for laboratory synthesis. It is designed for researchers, scientists, and professionals in drug development, ensuring scientific integrity, reproducibility, and safety.

Introduction and Scientific Background

Nonadecanoic acid (C₁₉H₃₈O₂) is an odd-chain saturated fatty acid found in trace amounts in natural sources like vegetable oils and animal fats.[2][3] Its esters, particularly fatty acid methyl esters (FAMEs), are significantly more volatile and less polar than the parent carboxylic acid. This increased volatility and stability make them ideal for analytical techniques such as gas chromatography (GC) and mass spectrometry (MS).[4] The conversion of nonadecanoic acid to its methyl ester, for example, is a critical sample preparation step for its accurate quantification in complex biological or industrial matrices.

The most common method for this conversion is the Fischer-Speier esterification, a classic acid-catalyzed reaction between a carboxylic acid and an alcohol.[5][6] This equilibrium-driven process, first described in 1895, remains a cornerstone of organic synthesis due to its reliability and use of readily available reagents.[5]

Principle of Fischer-Speier Esterification

Fischer-Speier esterification is a reversible, acid-catalyzed acyl substitution reaction.[6] The overall reaction for the methylation of nonadecanoic acid is:

C₁₈H₃₇COOH (Nonadecanoic Acid) + CH₃OH (Methanol) ⇌ C₁₈H₃₇COOCH₃ (Methyl Nonadecanoate) + H₂O (Water)

The reaction mechanism involves several equilibrium steps:

• Protonation of the Carbonyl: The acid catalyst (e.g., H₂SO₄) protonates the carbonyl oxygen of the carboxylic acid, significantly increasing the electrophilicity of the carbonyl carbon.[7][8]

• Nucleophilic Attack: The alcohol (methanol) acts as a nucleophile and attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.[6][8]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).[8]

• Elimination of Water: The intermediate collapses, eliminating a molecule of water and forming a protonated ester.[7]

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final ester product.

Because the reaction is in equilibrium, specific strategies must be employed to drive it towards the product side and achieve a high yield. According to Le Châtelier's principle, this can be accomplished by either using a large excess of one reactant (typically the alcohol, which can also serve as the solvent) or by removing water as it is formed.[7][9]

Logical Flow of the Fischer-Speier Mechanism

Caption: The reaction mechanism for Fischer-Speier esterification.

Detailed Experimental Protocol: Fischer-Speier Synthesis of Methyl Nonadecanoate

This protocol describes the synthesis of methyl nonadecanoate from nonadecanoic acid using methanol and a sulfuric acid catalyst.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
Nonadecanoic Acid (C₁₉H₃₈O₂)	≥99%	TCI, Cayman Chemical	White, waxy solid.[2][10]
Anhydrous Methanol (MeOH)	ACS Grade, ≥99.8%	Fisher Scientific	Flammable and toxic. Use as both reactant and solvent.
Sulfuric Acid (H₂SO₄)	Concentrated (95-98%)	Sigma-Aldrich	Extremely corrosive. Handle with extreme care.
Diethyl Ether (or Hexane)	ACS Grade	VWR	Highly flammable. For extraction.
Sodium Bicarbonate (NaHCO₃)	Saturated Solution	-	To neutralize the acid catalyst.
Brine (NaCl solution)	Saturated Solution	-	To wash the organic phase and remove water.
Anhydrous Sodium Sulfate (Na₂SO₄)	Granular	-	Drying agent.

Equipment

• Round-bottom flask (100 mL or 250 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Ice bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• Thin Layer Chromatography (TLC) plates (silica gel)

Step-by-Step Procedure

The entire workflow, from reaction setup to final product isolation, is outlined below.

Caption: Experimental workflow for the synthesis of Methyl nonadecanoate.

1. Reaction Setup:

• In a 250 mL round-bottom flask, dissolve 1.0 equivalent of nonadecanoic acid (e.g., 5.0 g, 16.75 mmol) in a large excess of anhydrous methanol (e.g., 100 mL). Methanol serves as both a reactant and the solvent, ensuring the equilibrium is shifted towards the products.[9][11]

• Add a magnetic stir bar to the flask.

2. Catalyst Addition:

• Place the flask in an ice bath to cool the solution. This is crucial to control the exothermic reaction when adding the concentrated acid.

• While stirring, slowly and carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.5 mL, ~0.1 equivalents) dropwise. Causality: Concentrated sulfuric acid is a strong dehydrating agent and proton source, making it an excellent catalyst for this reaction.[8][11] Slow addition while cooling prevents a dangerous temperature spike.

3. Reflux:

• Remove the flask from the ice bath and attach a reflux condenser.

• Heat the mixture to reflux (the boiling point of methanol, approx. 65-70°C) using a heating mantle or oil bath.[11][12]

• Allow the reaction to proceed with continuous stirring for 4-6 hours. The reaction progress can be monitored by TLC (Thin Layer Chromatography) by comparing the reaction mixture to a spot of the starting nonadecanoic acid. The product, methyl nonadecanoate, will have a higher Rf value (be less polar) than the starting carboxylic acid.[13]

4. Quenching and Solvent Removal:

• Once the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

• Remove the excess methanol using a rotary evaporator.[9]

5. Extraction and Washing:

• Transfer the concentrated residue to a separatory funnel. Dissolve the residue in diethyl ether (or hexane) (e.g., 100 mL) and add deionized water (e.g., 50 mL).

• Gently wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution (2 x 50 mL). Causality: This step is critical to neutralize the sulfuric acid catalyst and remove any unreacted nonadecanoic acid by converting it to its water-soluble sodium salt.[9] Be sure to vent the separatory funnel frequently as CO₂ gas will be evolved.

• Wash the organic layer with brine (saturated NaCl solution) (1 x 50 mL). Causality: The brine wash helps to remove residual water from the organic phase and breaks up any emulsions that may have formed.[11]

6. Drying and Isolation:

• Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous sodium sulfate (Na₂SO₄). Let it stand for 10-15 minutes until the liquid is clear.

• Filter off the drying agent by gravity filtration or by decanting the solution into a clean, pre-weighed round-bottom flask.

• Concentrate the organic solution under reduced pressure using a rotary evaporator to yield the crude methyl nonadecanoate.[11] The product should be a white, waxy solid at room temperature, as its melting point is around 39-40°C.[1][14]

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight (312.53 g/mol ) and purity.[15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the structure, particularly the appearance of the methyl ester singlet (~3.6 ppm in ¹H NMR).

• Fourier-Transform Infrared (FTIR) Spectroscopy: To observe the disappearance of the broad O-H stretch from the carboxylic acid and the appearance of the strong C=O ester stretch (~1740 cm⁻¹).

Alternative Methodology: Enzymatic Esterification

For sensitive substrates or applications requiring milder conditions, enzymatic esterification is a powerful alternative. This method avoids harsh acids and high temperatures.

• Principle: Lipases are enzymes that catalyze the hydrolysis of esters in aqueous environments but can drive the reverse reaction (esterification) in non-aqueous or micro-aqueous systems.[16] Immobilized lipases (e.g., Candida antarctica lipase B, Novozym 435) are often used as they are easily recoverable and reusable.[17][18]

• Advantages: High selectivity, mild reaction conditions (typically 40-70°C), and reduced byproduct formation.[17][19]

• Challenges: Slower reaction times compared to acid catalysis, potential for enzyme deactivation, and the need to effectively remove water produced during the reaction to prevent reversal.[20] Water can be removed using molecular sieves or by applying a vacuum.

• Typical Conditions: The reaction involves incubating the fatty acid and alcohol with the lipase in a solvent-free system or in an organic solvent like hexane at a controlled temperature (e.g., 45-65°C) for several hours to days.[16][21]

Safety and Handling Precautions

All procedures must be performed in a well-ventilated fume hood. Appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, must be worn at all times.

• Nonadecanoic Acid: May cause skin and serious eye irritation. Avoid inhalation of dust.[10][22]

• Concentrated Sulfuric Acid: Extremely corrosive and can cause severe burns. Handle with extreme caution and add it slowly to solutions to prevent splashing and excessive heat generation.[11]

• Methanol: Flammable and toxic upon inhalation, ingestion, or skin contact.[11]

• Diethyl Ether / Hexane: Extremely flammable organic solvents. Ensure no open flames or spark sources are present during use.[11]

Always consult the Safety Data Sheets (SDS) for all chemicals before starting the experiment.[14][22][23]

References

• Agilent Technologies, Inc. (2024).

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from [Link]

• Google Patents. (2004).

• MDPI. (2025). Enzymatic Esterification of Functional Lipids for Specialty Fats: 1,3-Dipalmitoylglycerol and 1,3-Distearoylglycerol. Retrieved from [Link]

• Fisher Scientific. (2025).
• ResearchGate. (2026). (PDF)

• NIST. (n.d.). Nonadecanoic acid, methyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• BenchChem. (2025).

• Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• AOCS. (2019). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. Retrieved from [Link]

• Cayman Chemical. (2025).
• Google Patents. (n.d.).
• FUJIFILM Wako Chemicals U.S.A. Corporation. (n.d.).

• Cheméo. (n.d.). Chemical Properties of Nonadecanoic acid, methyl ester (CAS 1731-94-8). Retrieved from [Link]

• MDPI. (2024). Fischer-Speier Esterification and Beyond: Recent Mechanistic Advances. Retrieved from [Link]

• Google Patents. (n.d.).
• C/D/N Isotopes Inc. (2015).
• Google Patents. (n.d.).
• TCI Chemicals. (2018).

• AOCS. (2019). Enzymatic Interesterification. Retrieved from [Link]

• ResearchGate. (2018). Enzymatic Synthesis of Glyserol-Coconut Oil Fatty Acid and Glycerol-Decanoic Acis Ester as Emulsifier and Antimicrobial Agents Using Candida rugosa Lipase EC 3.1.1.3.

• Wikipedia. (n.d.). Fischer–Speier esterification. Retrieved from [Link]

• Science.gov. (n.d.). acid catalyzed esterification: Topics by Science.gov. Retrieved from [Link]

• OperaChem. (2024). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• Cyberlipid. (n.d.). FA purification. Retrieved from [Link]

• ICP - Instituto de Catálisis y Petroleoquímica. (2020). Enzymatic esterification of palm fatty-acid distillate for the production of polyol esters with biolubricant properties.

• The Good Scents Company. (n.d.). nonadecanoic acid, 646-30-0. Retrieved from [Link]

• Chromatography Online. (2020). Improving the Efficiency of Fatty Acid Methyl Ester Preparation Using Automated Sample Preparation Techniques. Retrieved from [Link]

• PubChem. (n.d.). n-Nonadecanoic acid, pentamethyldisilyl ester. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2014). GC-MS Analysis of Phytochemicals, Fatty acid Profile, Antimicrobial Activity of Gossypium Seeds.
• Google Patents. (n.d.).

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• 21. Enzymatic esterification of palm fatty-acid distillate for the production of polyol esters with biolubricant properties - ICP - Instituto de Catálisis y Petroleoquímica [icp.csic.es]
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• 23. fishersci.com [fishersci.com]

Application Note: Butyl Nonadecan-1-oate as a High-Performance Biolubricant Base Stock

An in-depth guide for researchers, scientists, and drug development professionals on the application of Butyl nonadecan-1-oate in lubricant formulations.

Introduction: The Imperative for Advanced, Sustainable Lubricants

The landscape of industrial and automotive lubrication is undergoing a significant transformation, driven by the dual demands of higher performance and environmental stewardship. Synthetic esters have emerged as a leading class of base oils that can meet these stringent requirements.[1] Fatty acid esters, in particular, offer a compelling combination of excellent lubricity, high thermal and oxidative stability, and inherent biodegradability.[2]

This application note introduces Butyl nonadecan-1-oate, a saturated long-chain fatty acid ester, as a novel candidate for high-performance lubricant formulations. Derived from nonadecanoic acid and butanol, this monoester is positioned to offer superior film-forming capabilities and low volatility, making it suitable for demanding applications such as in metalworking fluids, industrial gear oils, and automotive engine oils.[3][4] This document will provide a technical overview, expected physicochemical properties, and detailed protocols for evaluating its performance as a lubricant base stock.

Scientific Rationale: The Molecular Basis for Performance

The efficacy of Butyl nonadecan-1-oate as a lubricant is rooted in its molecular structure. The long, saturated nonadecanoate (C19) chain provides a robust, shear-stable hydrocarbon backbone, while the polar ester group ensures strong adhesion to metal surfaces. This polarity is crucial for forming a persistent lubricating film that reduces friction and wear.[3] Unlike unsaturated esters, the fully saturated nature of the fatty acid chain eliminates sites for oxidative attack, leading to enhanced thermal and oxidative stability.[5] The butyl group contributes to favorable low-temperature properties and good solvency for additives.[6]

Diagram: Relationship between Molecular Structure and Lubricant Properties

Caption: Molecular structure of Butyl nonadecan-1-oate and its influence on key lubricant performance characteristics.

Expected Physicochemical Properties

While specific experimental data for Butyl nonadecan-1-oate is not widely available, its properties can be reliably estimated based on trends observed in homologous series of long-chain fatty acid esters, such as butyl stearate (C18) and butyl palmitate (C16).[4][7][8][9]

Property	Expected Value Range	Test Method	Significance in Lubricant Formulation
Appearance	Colorless to pale yellow liquid	Visual	Indicates purity and absence of contaminants.
Kinematic Viscosity @ 40°C	~15 - 25 cSt	ASTM D445	Governs film thickness and fluid flow at operating temperatures.[10][11]
Kinematic Viscosity @ 100°C	~4 - 7 cSt	ASTM D445	Critical for high-temperature applications, indicates resistance to thinning.[10][11]
Viscosity Index (VI)	> 150	ASTM D2270	A high VI indicates a low change in viscosity with temperature, desirable for wide operating ranges.[12][13]
Flash Point (COC)	> 190°C	ASTM D92	A measure of volatility and fire hazard; a high flash point is crucial for safety in high-temperature applications.[14][15][16]
Pour Point	< -10°C	ASTM D97	The lowest temperature at which the oil will flow, critical for cold-start performance.[17][18][19]
Acid Value	< 0.5 mg KOH/g	ASTM D974	Indicates the level of free fatty acids; a low value is necessary to prevent corrosion.[7]
Oxidative Stability	High	ASTM D2272	Resistance to degradation at high temperatures in the presence of oxygen, extending lubricant life.

Synthesis Protocol: Laboratory-Scale Esterification

The synthesis of Butyl nonadecan-1-oate is typically achieved through Fischer-Speier esterification.

Diagram: Synthesis Workflow

Caption: Step-by-step workflow for the synthesis of Butyl nonadecan-1-oate via acid-catalyzed esterification.

Protocol 4.1: Synthesis of Butyl nonadecan-1-oate

• Reactant Charging: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a Dean-Stark apparatus, add nonadecanoic acid and n-butanol. A molar ratio of 1:1.5 to 1:2.5 (acid to alcohol) is recommended to drive the reaction towards the product.[20]

• Catalyst Addition: Add an acid catalyst, such as dodecylbenzenesulfonic acid (DBSA), at a concentration of 0.2-1.0% of the total mass of the reactants.[20]

• Esterification Reaction: Heat the mixture to a reflux temperature of 80-150°C under a nitrogen atmosphere. The reaction is typically carried out for 3-8 hours. Water formed during the reaction is continuously removed by azeotropic distillation with n-butanol and collected in the Dean-Stark trap.[20]

• Removal of Excess Butanol: After the reaction is complete (as monitored by TLC or GC), cool the mixture and remove the excess n-butanol by vacuum distillation.[20]

• Purification:

  • Wash the crude ester with a dilute aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by several washes with deionized water until the washings are neutral.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter the drying agent and purify the final product by vacuum distillation to obtain high-purity Butyl nonadecan-1-oate.

Performance Evaluation Protocols

The following protocols outline the standard methods for evaluating the key performance characteristics of Butyl nonadecan-1-oate as a lubricant base oil.

Protocol 5.1: Viscosity and Viscosity Index Determination

• Objective: To determine the kinematic viscosity at 40°C and 100°C and calculate the Viscosity Index (VI).

• Methodology (ASTM D445 & D2270):

  • Calibrate a glass capillary viscometer according to the manufacturer's instructions.[11]

  • Place the viscometer in a constant temperature bath maintained at 40°C (±0.02°C).[11]

  • Introduce a precise volume of Butyl nonadecan-1-oate into the viscometer.

  • Allow the sample to reach thermal equilibrium (approximately 30 minutes).

  • Measure the time required for the liquid to flow between two marked points on the viscometer.[10]

  • Repeat the measurement to ensure reproducibility.

  • Calculate the kinematic viscosity by multiplying the flow time by the viscometer calibration constant.[21]

  • Repeat steps 2-7 with the temperature bath maintained at 100°C (±0.02°C).

  • Calculate the Viscosity Index using the measured kinematic viscosities at 40°C and 100°C according to the formulas provided in ASTM D2270.[22]

Protocol 5.2: Wear Preventive Characteristics (Four-Ball Method)

• Objective: To evaluate the anti-wear properties of the lubricant under sliding contact.[23][24]

• Methodology (ASTM D4172):

  • Thoroughly clean four new 12.7 mm diameter steel balls and the test cup assembly with a suitable solvent.[24]

  • Clamp three balls securely in the test cup and cover them with the Butyl nonadecan-1-oate sample.

  • Place the fourth ball in the chuck of the motor-driven spindle.

  • Assemble the test cup onto the testing machine platform and apply the desired load (e.g., 40 kgf).[25]

  • Heat the sample to the test temperature (e.g., 75°C) and allow it to stabilize.[24][25]

  • Start the motor and run the test at a specified speed (e.g., 1200 rpm) for a set duration (e.g., 60 minutes).[24][25]

  • After the test, disassemble the apparatus, clean the three lower balls, and measure the diameter of the wear scars on each ball using a calibrated microscope.

  • Calculate the average wear scar diameter. A smaller diameter indicates better wear protection.[25]

Protocol 5.3: Flash Point Determination (Cleveland Open Cup)

• Objective: To determine the temperature at which the lubricant's vapors will ignite.[26]

• Methodology (ASTM D92):

  • Fill the Cleveland open cup with the Butyl nonadecan-1-oate sample to the filling mark.[15]

  • Heat the sample at a controlled rate.[15]

  • At specified temperature intervals, pass a small test flame across the surface of the liquid.[15]

  • The flash point is the lowest temperature at which the application of the test flame causes the vapors above the liquid to ignite and a flash appears at any point on the surface.[14][27]

  • Record the flash point temperature.

Protocol 5.4: Pour Point Determination

• Objective: To determine the lowest temperature at which the lubricant will continue to flow.[19]

• Methodology (ASTM D97):

  • Pour the Butyl nonadecan-1-oate sample into a test jar to the marked level.

  • Heat the sample to a specified temperature to dissolve any wax crystals.

  • Cool the sample at a specified rate in a cooling bath.[18]

  • At every 3°C interval, remove the jar from the bath and tilt it to ascertain whether the oil flows.[18]

  • The test is complete when the oil shows no movement when the jar is held horizontally for 5 seconds.

  • The pour point is recorded as 3°C above the temperature at which the oil ceased to flow.[17]

Conclusion and Future Directions

Butyl nonadecan-1-oate presents a promising profile as a high-performance, biodegradable lubricant base stock. Its long, saturated structure is anticipated to provide excellent thermal stability and lubricity. The protocols outlined in this document provide a robust framework for the comprehensive evaluation of this and other novel ester-based lubricants. Further research should focus on its performance in fully formulated lubricants, including its interaction with common additives, and its long-term performance in real-world applications.

References

• TradeIndia. (n.d.). Butyl Stearate Manufacturer,Supplier,Exporter. Retrieved from [Link]

• Rtec Instruments. (n.d.). ASTM D4172-94 | Wear Preventive Characteristics of Lubricating Fluid. Retrieved from [Link]

• LookChem. (n.d.). [Chemical Knowledge]：Properties and Uses of Butyl Stearate. Retrieved from [Link]

• Aralube. (2024, August 21). How to Calculate the Viscosity Index of a Lubricant. Retrieved from [Link]

• SPL, Inc. (n.d.). ASTM D2270. Retrieved from [Link]

• WSD Chemical. (2025, August 15). From Industry to Cosmetics - Application Guide for n-Butyl Stearate. Retrieved from [Link]

• ASTM International. (2024, November 6). D92 Standard Test Method for Flash and Fire Points by Cleveland Open Cup Tester. Retrieved from [Link]

• ASTM International. (2022, January 15). Wear Preventive Characteristics of Lubricating Fluid (Four- Ball Method)1. Retrieved from [Link]

• ASTM International. (2008, September 15). Pour Point of Petroleum Products1. Retrieved from [Link]

• Ayalytical. (n.d.). ASTM D97 Test Method for Pour Point. Retrieved from [Link]

• eralytics. (n.d.). ASTM D445. Retrieved from [Link]

• ASTM International. (2018, August 15). Flash and Fire Points by Cleveland Open Cup Tester1. Retrieved from [Link]

• ASTM International. (2018, August 10). D92 Standard Test Method for Flash and Fire Points by Cleveland Open Cup Tester. Retrieved from [Link]

• ASTM International. (2006, November 15). ASTM D97-06 - Standard Test Method for Pour Point of Petroleum Products. Retrieved from [Link]

• Martests Instrument Co., Ltd. (n.d.). How to Calculate the Viscosity Index of a Lubricant？. Retrieved from [Link]

• Savant Labs. (n.d.). Wear Preventive Characteristics. Retrieved from [Link]

• ASTM International. (2018, October 15). ASTM D4172-18 - Standard Test Method for Wear Preventive Characteristics of Lubricating Fluid. Retrieved from [Link]

• ASTM International. (2009, April 15). ASTM D97-09 - Standard Test Method for Pour Point of Petroleum Products. Retrieved from [Link]

• ASTM International. (2016, February 15). Calculating Viscosity Index from Kinematic Viscosity at 40 °C and 100 °C1. Retrieved from [Link]

• Pentyl Labs. (n.d.). ASTM D92 Flash Point Testing. Retrieved from [Link]

• Building CodeHub. (n.d.). ASTM D2270 - 93(1998) Standard Practice for Calculating Viscosity Index from Kinematic Viscosity at 40°C and 100°C. Retrieved from [Link]

• SIST. (2020, December 15). ASTM D4172-20 - Standard Test Method for Wear Preventive. Retrieved from [Link]

• Petrolube. (n.d.). ASTM D97: Pour Point. Retrieved from [Link]

• ASTM International. (2024, April 16). D445 Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids (and Calculation of Dynamic Viscosity). Retrieved from [Link]

• ASTM International. (2005, July 15). Flash and Fire Points by Cleveland Open Cup Tester1. Retrieved from [Link]

• Google Patents. (n.d.). CN102093211A - Synthesis method of fatty acid n-butyl ester.

• Pacific Speciality Oils. (n.d.). BUTYL ESTERS. Retrieved from [Link]

• Tamson Instruments. (n.d.). ASTM D445 Kinematic Viscosity Analyses. Retrieved from [Link]

• Journal of AOAC INTERNATIONAL. (n.d.). Butyl Ester Preparation for Gas-Liquid Chromatographic Determination of Fatty Acids in Butter. Retrieved from [Link]

• ACS Publications. (n.d.). Process Intensification of Enzymatic Fatty Acid Butyl Ester Synthesis Using a Continuous Centrifugal Contactor Separator. Retrieved from [Link]

• MDPI. (2023, March 2). Fatty Acid Alkyl Ester Production by One-Step Supercritical Transesterification of Beef Tallow by Using Ethanol, Iso-Butanol, and 1-Butanol. Retrieved from [Link]

• KinTek. (n.d.). KN-445 Manual Kinematic Viscosity Bath. Retrieved from [Link]

• MDPI. (2024, December 19). A Comprehensive Study on Physicochemical Properties of Fatty Acid Esters Derived from Different Vegetable Oils and Alcohols and Their Potential Application. Retrieved from [Link]

• Pacific Speciality Oils. (n.d.). BUTYL ESTERS. Retrieved from [Link]

• ResearchGate. (2024, December 11). A Comprehensive Study on Physicochemical Properties of Fatty Acid Esters Derived from Different Vegetable Oils and Alcohols and Their Potential Application. Retrieved from [Link]

• Mosselman. (n.d.). Lubricants. Retrieved from [Link]

• PubChem. (n.d.). Butyl palmitate. Retrieved from [Link]

• Journal of Physical Science. (2021, December 15). Esterification of Cellulose with Long Fatty Acid Chain through Mechanochemical Method. Retrieved from [Link]

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• 5. Properties and Uses of Butyl Stearate-Chemwin [en.888chem.com]
• 6. mdpi.com [mdpi.com]
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• 22. ASTM D2270 - 93(1998) Standard Practice for Calculating Viscosity Index from Kinematic Viscosity at 40°C and 100°C | Building CodeHub [codehub.building.govt.nz]
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• 27. nazhco.com [nazhco.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting HPLC Peak Tailing for Butyl nonadecan-1-oate

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for researchers and drug development professionals dealing with the chromatographic challenges of Butyl nonadecan-1-oate —a highly hydrophobic, 23-carbon fatty acid ester.

Due to its extreme lipophilicity and lack of ionizable basic groups, troubleshooting peak tailing for this compound requires a departure from traditional acid-base silanol mitigation. Instead, the focus must shift toward mass transfer kinetics, solvent compatibility, and non-aqueous phase dynamics.

Quantitative Diagnostic Matrix

Before adjusting any parameters, establish a baseline. Peak tailing is mathematically defined by the Asymmetry Factor ( As​ ), calculated at 10% of the peak height ( As​=B/A , where B is the back half width and A is the front half width)[1]. Summarize your system's current state using the diagnostic matrix below:

Diagnostic Parameter	Observation for C23 Esters	Mechanistic Root Cause	Recommended Action
Asymmetry Factor ( As​ )	As​ > 1.5	Poor mass transfer / secondary interactions	Switch to NARP-LC; check for mass overload.
Peak Shape on Dilution	As​ drops to < 1.2	Mass Overload at the stationary phase	Reduce injection volume by 10x[2].
Neutral Marker Shape	Tailing ( As​ > 1.5)	Physical void or extra-column volume	Replace inlet frit; minimize PEEK tubing length[3].
Retention Time ( tR​ )	Drifting later over time	Lipid accumulation on the column	Flush column with 100% Isopropanol (IPA).

Frequently Asked Questions (Deep Dive)

Q1: Why does a neutral ester like Butyl nonadecan-1-oate exhibit severe peak tailing, given it lacks basic functional groups?

A: In traditional Reversed-Phase HPLC (RP-HPLC), peak tailing is often blamed on ionized silanols interacting with basic amines[4]. However, for a highly lipophilic, neutral compound like Butyl nonadecan-1-oate, tailing is primarily driven by poor mass transfer and sample solvent mismatch . When a highly hydrophobic ester is injected into a highly aqueous mobile phase, it suffers from sluggish partitioning into and out of the C18 stationary phase. Furthermore, if you dissolve the ester in a strong solvent (e.g., 100% THF or Hexane) to ensure solubility, but inject it into a weaker mobile phase (e.g., 80% Acetonitrile), the molecules experience "infinite dilution" at the column head. The analyte travels faster in the sample plug until the plug dilutes into the mobile phase, causing the chromatographic band to smear and tail extensively[3].

Q2: How do I definitively distinguish between column overload, physical voids, and chemical tailing?

A: You must utilize a self-validating experimental control. Inject a small, neutral, well-retained marker (such as toluene) alongside your sample. If the neutral marker also tails, the issue is physical—such as empty space at the top of the column bed, a partially blocked frit, or excessive extra-column tubing volume[3]. If the neutral marker is perfectly symmetrical but Butyl nonadecan-1-oate tails, the issue is chemical or solubility-driven. To test for mass overload, dilute your sample by a factor of 10; if the peak shape normalizes, you have exceeded the column's loading capacity[2].

Q3: When should I abandon standard RP-HPLC and switch to Non-Aqueous Reversed-Phase (NARP) LC?

A: Standard RP-HPLC (using water as the weak solvent) is fundamentally incompatible with the Equivalent Carbon Number (ECN) of Butyl nonadecan-1-oate. When water is present, the ester's solubility drops drastically, leading to precipitation at the column head and severe tailing. You should switch to NARP-LC immediately. NARP eliminates water entirely, utilizing a "weak" organic solvent (e.g., Acetonitrile or Methanol) and a "strong" organic solvent (e.g., Isopropanol, Dichloromethane, or Heptane)[5]. This maintains the reversed-phase partitioning mechanism while keeping the lipophilic ester fully solvated, resulting in sharp, symmetrical peaks[5].

Q4: Can residual silanols or trace metals still affect this ester?

A: Yes, though to a lesser degree than amines. While the ester carbonyl is only weakly basic, trace metal contamination (such as iron or aluminum) in older Type A silica can act as Lewis acids. These metals withdraw electrons, increasing the acidity of nearby silanols and allowing them to hydrogen-bond with the oxygen atoms in the ester linkage[4]. Utilizing ultra-pure Type B silica with high-density end-capping mitigates this secondary interaction[6].

Experimental Protocols

Protocol A: Self-Validating System for Physical vs. Chemical Tailing

This protocol isolates the root cause of tailing by introducing an internal control.

• Prepare the Test Matrix: Create a solution containing 1 mg/mL Butyl nonadecan-1-oate and 0.1 mg/mL Toluene (neutral marker) dissolved in the exact composition of your initial mobile phase.

• Execute Injection: Inject 1 µL of the test mix using your current isocratic or gradient conditions.

• Calculate Asymmetry ( As​ ): Using your Chromatography Data System (CDS), calculate As​ at 10% peak height for both peaks[1].

• Evaluate Causality:

  • Scenario 1: Toluene As​ > 1.2. Conclusion: Physical defect. Replace the column inlet frit, reverse-flush the column (if permitted by the manufacturer), and minimize the internal diameter of PEEK tubing from the injector to the column[7].

  • Scenario 2: Toluene As​ ≤ 1.2, but Ester As​ > 1.5. Conclusion: Chemical/Solubility defect. Proceed to Protocol B.

Protocol B: Transitioning to NARP-LC for Lipophilic Esters

This protocol eliminates aqueous mass-transfer resistance for C23 esters.

• System Purge: Remove all aqueous buffers from the HPLC system. Flush all lines with 100% HPLC-grade water, followed by 100% Methanol, and finally 100% Acetonitrile (ACN) to prevent buffer precipitation.

• Mobile Phase Preparation:

  • Mobile Phase A (Weak): 100% Acetonitrile.

  • Mobile Phase B (Strong): 100% Isopropanol (IPA) or a 50:50 mixture of IPA/Heptane[5].

• Sample Preparation: Dissolve Butyl nonadecan-1-oate strictly in Mobile Phase A (100% ACN) to prevent solvent-mismatch infinite dilution at the column head[3].

• Gradient Elution: Run a linear gradient from 10% B to 100% B over 20 minutes on a high-density, fully end-capped C18 column (Type B silica)[6].

• Thermal Optimization: Elevate the column compartment temperature to 40°C–50°C to decrease the viscosity of IPA and further improve mass transfer kinetics.

Visual Workflows & Mechanisms

Diagnostic workflow for isolating physical vs. chemical peak tailing sources.

Mechanistic pathway of peak tailing caused by sample solvent mismatch.

References

• ACD/Labs. "An Introduction to Peak Tailing, Fronting and Splitting in Chromatography." ACD/Labs, 6 Oct. 2022.[Link]

• Phenomenex. "How to Reduce Peak Tailing in HPLC?" Phenomenex Blog, 9 Jun. 2025.[Link]

• Element Lab Solutions. "Peak Tailing in HPLC." Element Lab Solutions.[Link]

• Chrom Tech, Inc. "What Causes Peak Tailing in HPLC?" Chrom Tech, 28 Oct. 2025.[Link]

• Axion Labs. "HPLC Peak Tailing." Axion Analytical Labs, 15 Feb. 2022.[Link]

• Causevic, A., et al. "Non-aqueous reversed phase liquid chromatography with charged aerosol detection for quantitative lipid analysis with improved accuracy." Journal of Chromatography A, vol. 1652, 2021, pp. 1-11.[Link]

• LCGC International. "The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks." Chromatography Online, 15 Apr. 2022.[Link]

Sources

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• 2. acdlabs.com [acdlabs.com]
• 3. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromtech.com [chromtech.com]

Technical Support Center: Troubleshooting Side Reactions in Fatty Acid Ester Production

Welcome to the Technical Support Center for fatty acid esterification and transesterification. As a Senior Application Scientist, I have compiled this guide to help researchers and drug development professionals overcome the most common and detrimental side reactions—saponification, hydrolysis, oxidation, and isomerization. This guide moves beyond basic troubleshooting to explain the mechanistic causality behind each issue, ensuring your experimental protocols are robust, reproducible, and self-validating.

Troubleshooting Workflow

Decision tree for mitigating side reactions during fatty acid ester production.

FAQs & Troubleshooting Guides

Section 1: Saponification & Hydrolysis Q: Why is my base-catalyzed transesterification forming a thick emulsion instead of separating into ester and glycerol phases? A: This is the classic signature of saponification. When using a homogeneous base catalyst (e.g., KOH, NaOH), the presence of Free Fatty Acids (FFAs) exceeding 0.5% w/w or water content above 0.06% w/w triggers a side reaction where the catalyst reacts directly with FFAs to form soap (alkali salts of fatty acids) and water[1]. The generated water further drives the hydrolysis of triglycerides into more FFAs, creating a self-amplifying degradation loop. The soap acts as a surfactant, emulsifying the fatty acid methyl esters (FAME) and glycerol, which prevents phase separation and drastically reduces your yield. Causality & Solution: To break this cycle, you must eliminate the FFAs before introducing the base catalyst. Implement a two-step process: first, perform an acid-catalyzed esterification (using H₂SO₄) to convert FFAs into esters. Once the FFA drops below 0.5%, neutralize, dry the mixture, and proceed with the base-catalyzed transesterification.

Section 2: Oxidation & Isomerization of PUFAs Q: My GC-FID analysis shows off-target peaks eluting before my desired cis-polyunsaturated fatty acid (PUFA) esters. What is causing this? A: The early-eluting peaks are likely trans-isomers of your target PUFAs. Polyunsaturated lipids, such as linoleic, oleic, or omega-3 fatty acids, are highly susceptible to thermally induced cis/trans isomerization and radical-mediated oxidation. Research indicates that the activation energy for cis/trans isomerization is easily overcome when reaction temperatures exceed 120°C[2]. Furthermore, exposure to oxygen initiates a free radical chain reaction at the bis-allylic positions of PUFAs, accelerating both oxidation and isomerization[3]. Causality & Solution: Thermal energy and free radicals are the primary culprits. Keep reaction temperatures strictly below 120°C (ideally 45–60°C for base-catalyzed transesterification). Purge the reactor with nitrogen to maintain non-oxidizing conditions, and consider adding a radical scavenger/antioxidant, such as BHT (Butylated hydroxytoluene) or a metal chelator like EDTA, to quench radical species before they propagate[3].

Section 3: Catalyst Deactivation & Leaching Q: I am using a heterogeneous solid base catalyst to avoid soap formation, but the conversion rate drops significantly after the first cycle. Why? A: Heterogeneous catalysts are excellent for mitigating saponification, but they are highly sensitive to surface fouling and active-site poisoning. Water and FFAs in the feedstock can adsorb onto the active basic sites, neutralizing them. Furthermore, if the alcohol-to-oil molar ratio is too low, the reaction mixture's viscosity remains high, limiting mass transfer and causing intermediate diglycerides to coat the catalyst pores. Causality & Solution: Ensure the feedstock is rigorously dried (water < 0.05%). Use a higher molar ratio of alcohol to oil (e.g., 12:1 to 15:1 for heterogeneous systems) to maintain low viscosity and facilitate the desorption of products from the catalyst surface.

Quantitative Data: Catalyst Comparison & Side Reaction Profiles

Catalyst Type	Optimal FFA Limit	Optimal Water Limit	Primary Side Reaction Risk	Mitigation Strategy
Homogeneous Base (NaOH, KOH)	< 0.5% w/w	< 0.06% w/w	Saponification, Hydrolysis	Acid-catalyzed pretreatment; rigorous drying of feedstock.
Homogeneous Acid (H₂SO₄)	High (Up to 100%)	< 0.5% w/w	Equipment Corrosion, Etherification	Use corrosion-resistant reactors; control temperature to < 80°C.
Heterogeneous Solid Base	< 1.0% w/w	< 0.05% w/w	Catalyst Deactivation/Fouling	Increase alcohol:oil molar ratio (12:1); filter and calcine catalyst between uses.
Enzymatic (Lipase)	High (Up to 100%)	0.5% - 2.0% w/w	Enzyme Denaturation	Avoid short-chain alcohols (e.g., pure methanol); use stepwise alcohol addition.

Experimental Protocol: Optimized Two-Step Esterification/Transesterification for High-FFA Feedstocks

This self-validating protocol ensures that side reactions are minimized by sequentially addressing FFAs and triglycerides.

Step 1: Feedstock Characterization & Drying

• Titrate the lipid feedstock against 0.1 M KOH to determine the Acid Value (AV). Calculate the FFA percentage.

• If FFA > 0.5%, proceed to Step 2. If FFA < 0.5%, skip to Step 3.

• Heat the feedstock to 105°C under vacuum (50 mbar) for 30 minutes to reduce water content below 0.05% w/w.

Step 2: Acid-Catalyzed Pretreatment (Esterification)

• In a nitrogen-purged reactor, mix the dried feedstock with methanol (6:1 molar ratio of methanol to FFA).

• Add 1% w/w (relative to FFA) concentrated H₂SO₄ as the catalyst.

• React at 60°C for 1–2 hours under continuous agitation (600 rpm).

• Validation Check: Withdraw a 1 mL sample, neutralize, and titrate. The reaction is complete when the FFA content drops below 0.5%.

• Transfer the mixture to a separatory funnel and remove the upper aqueous/methanol layer to eliminate water generated during esterification.

Step 3: Base-Catalyzed Transesterification

• To the pretreated (or low-FFA) oil, add a fresh methanol/catalyst mixture (6:1 molar ratio of methanol to triglycerides, with 0.5% w/w KOH).

• React at 55°C (strictly below 120°C to prevent PUFA isomerization) for 60 minutes under a nitrogen atmosphere.

• Self-Validation: The mixture should remain fluid and non-viscous. Emulsion formation at this stage indicates incomplete water removal in Step 2.

Step 4: Quenching & Phase Separation

• Quench the reaction by adding a calculated stoichiometric amount of glacial acetic acid to neutralize the KOH.

• Allow the mixture to settle for 2 hours. The upper phase will contain the Fatty Acid Methyl Esters (FAME), and the lower phase will contain glycerol.

• Wash the FAME phase with warm deionized water (50°C) until the wash water runs neutral (pH 7). Dry the FAME under vacuum.

• Final Validation: Analyze the FAME via GC-FID using a polar capillary column (e.g., DB-23). Verify the absence of early-eluting trans-isomer peaks and confirm a conversion rate > 98%.

References

• [1] Title: The Effects of Catalyst, Free Fatty Acids, and Water on Transesterification of Beef Tallow Source: DigitalCommons@University of Nebraska-Lincoln URL:[Link]

• [2] Title: Computational and experimental research on mechanism of cis/trans isomerization of oleic acid Source: Heliyon (via PubMed Central - NIH) URL:[Link]

• [3] Title: Preventing oxidation of omega-3 fatty acids before and after addition to alternative seafood products Source: The Good Food Institute (GFI) URL:[Link]

Sources

• 1. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 2. Computational and experimental research on mechanism of cis/trans isomerization of oleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gfi.org [gfi.org]

Technical Support Center: GC Injection Optimization for Butyl nonadecan-1-oate

Welcome to the Technical Support Center for the gas chromatography (GC) analysis of Butyl nonadecan-1-oate . As a C23 fatty acid butyl ester (FABE), this compound presents specific analytical challenges due to its high molecular weight, semi-volatility, and susceptibility to inlet discrimination.

This guide is engineered for researchers and drug development professionals. It transcends basic parameter lists by explaining the causality behind each experimental choice, ensuring your GC inlet acts as a highly reproducible, self-validating sample transfer system.

I. Frequently Asked Questions (FAQs): The Physics of Sample Transfer

Q1: Should I use Split or Splitless injection for Butyl nonadecan-1-oate? A: The decision is governed entirely by your required limit of detection and the thermodynamic reality of your sample concentration[1].

• Splitless Injection: If you are analyzing trace levels (ppm or lower), splitless injection is mandatory to ensure near 100% transfer of the analyte to the column[2]. However, because the split vent is closed, the transfer process is slow. This slow transfer causes band broadening in space and time, requiring strict optimization of the oven temperature to refocus the analyte at the head of the column[3].

• Split Injection: If your sample is highly concentrated, split injection is preferred. The high carrier gas flow rapidly sweeps the vaporized sample onto the column, resulting in sharp initial peak widths and preventing column phase overload[4].

Q2: How do I prevent high-boiling point discrimination in the inlet? A: Butyl nonadecan-1-oate is a heavy, semi-volatile ester. If the inlet conditions are suboptimal, lighter solvent molecules will vaporize and transfer to the column faster than the heavy ester—a phenomenon known as inlet discrimination. To prevent this, your inlet temperature must be high enough (typically 250°C to 300°C) to ensure rapid, homogeneous vaporization without inducing thermal degradation[5]. Furthermore, utilizing a liner packed with deactivated glass wool provides the necessary thermal mass to instantly vaporize heavy droplets and physically wipes the syringe tip to prevent sample loss[4].

Q3: Why is my Butyl nonadecan-1-oate peak tailing, and how does liner geometry affect it? A: Peak tailing for heavy esters is rarely a column issue; it is almost always an inlet issue. Tailing occurs when the ester carbonyl interacts with active silanol groups on bare glass or metal surfaces. For splitless injection, the optimal geometry is a single-taper (gooseneck) liner packed with ultra-inert glass wool [4]. The gooseneck restriction at the bottom funnels the heavy analyte directly into the column, preventing it from expanding outward and contacting the hot, active metal surfaces of the inlet base[4].

II. Troubleshooting Workflows

When your system fails, systematic isolation of the root cause is critical. Use the following logical workflow to diagnose and resolve inlet-related chromatography failures.

Decision-tree for troubleshooting GC inlet issues with Butyl nonadecan-1-oate.

III. Self-Validating Experimental Protocol: Splitless Purge Time Optimization

In splitless mode, the split vent is closed during injection to allow the slow transfer of Butyl nonadecan-1-oate into the column[6]. If the purge valve is opened too early, the heavy ester is vented to waste, destroying sensitivity. If opened too late, excess solvent transfers to the column, creating a massive solvent tail that obscures early eluting peaks.

This protocol is a self-validating system: by mapping peak area against time, the system mathematically proves its own optimal transfer window[3].

Step-by-Step Methodology:

• Preparation: Prepare a 10 ppm standard of Butyl nonadecan-1-oate in a highly volatile, non-polar solvent (e.g., hexane or heptane).

• Initial State: Set the GC inlet to Splitless mode. Set the initial "Purge Valve On" (purge-off) time to a highly restrictive 15 seconds .

• Execution: Inject 1.0 µL of the standard. Integrate and record the absolute peak area of the Butyl nonadecan-1-oate peak.

• Iteration: Incrementally increase the purge-off time by 15-second intervals (i.e., run injections at 30s, 45s, 60s, 75s, and 90s).

• Validation & Analysis: Plot the recorded Peak Area (y-axis) versus Purge Time (x-axis).

IV. Quantitative Data: Recommended Injection Parameters

To establish a robust baseline for method development, utilize the following empirically derived starting parameters for the GC analysis of heavy fatty acid esters.

Parameter	Recommended Setting	Mechanistic Rationale
Inlet Temperature	250°C – 280°C	High enough to rapidly vaporize the C23 ester without inducing thermal cracking[5].
Injection Volume	1.0 µL	Prevents vapor expansion volume from exceeding the liner capacity (backflash), which causes carryover[4].
Liner Type (Splitless)	Single Taper, Deactivated Glass Wool	Taper prevents contact with the hot metal base; wool wipes the syringe and provides thermal mass[4].
Liner Type (Split)	Straight-through, Deactivated Glass Wool	Minimizes flow restriction while ensuring rapid, homogeneous mixing with the carrier gas[4].
Split Ratio (If used)	10:1 to 50:1	Vents excess sample to prevent column phase overload while maintaining sharp peak geometries[5].
Purge Time (Splitless)	45 – 60 seconds	Allows sufficient time for the heavy ester to transfer to the column before venting residual solvent[3].

V. References

• Title: Optimizing Splitless Injections in Gas Chromatography, Part I: What It Is and What Happens When We Inject Source: LCGC International / chromatographyonline.com URL:

• Title: Optimizing Splitless Injections in Gas Chromatography, Part II: Band Broadening and Focusing Mechanisms Source: LCGC International / chromatographyonline.com URL:

• Title: 5 ways to improve your Split / Splitless Injection Source: Element Lab Solutions URL:

• Title: Optimizing Splitless Injections: Introduction Source: Restek Resource Hub URL:

• Title: Operating Hints for Using Split/Splitless Injectors Source: Gcms.cz / Restek Technical Guide URL:

• Title: Technical Support Center: Optimizing GC-MS Analysis of Phytanic Acid Source: Benchchem URL:

Sources

• 1. Optimizing Splitless Injections: Introduction [discover.restek.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. benchchem.com [benchchem.com]
• 6. gcms.cz [gcms.cz]

Purification of crude Butyl nonadecan-1-oate by column chromatography

Welcome to the Technical Support Center. This guide is specifically engineered to address the unique chromatographic challenges associated with isolating Butyl nonadecan-1-oate—a highly lipophilic, long-chain fatty acid ester ( C23​H46​O2​ ).

Mechanistic Overview & Causality

The primary challenge in purifying Butyl nonadecan-1-oate from a crude Fischer esterification mixture lies in separating the highly non-polar ester from unreacted nonadecanoic acid and butanol[1]. Because fatty acid esters lack conjugated π -systems, they do not absorb UV light, necessitating destructive chemical staining for Thin-Layer Chromatography (TLC) visualization[2]. Furthermore, the extreme hydrophobicity of the ester means it will elute rapidly; thus, a very weak mobile phase is required to ensure adequate retention and resolution on a normal-phase silica gel column[3].

Self-Validating Purification Protocol

This protocol is designed with built-in quality control checks to ensure high-purity recovery of the target ester while mitigating common failure points.

Step 1: Pre-Column Aqueous Workup

• Action: Dissolve the crude mixture in an organic solvent (e.g., diethyl ether) and wash with saturated aqueous NaHCO3​ in a separatory funnel. Extract the organic layer, dry over anhydrous Na2​SO4​ , and concentrate.

• Causality: Unreacted nonadecanoic acid is a carboxylic acid that streaks heavily on silica gel, potentially co-eluting with the ester. The basic wash converts the free acid into its water-soluble sodium salt, removing the bulk of this impurity before chromatography.

• Self-Validation Check: Spot the organic layer on a TLC plate against the original crude. The heavy baseline streak (representing the free acid) should be absent.

Step 2: Column Packing (Slurry Method)

• Action: Prepare a slurry of Silica Gel 60 (230-400 mesh) in 100% Hexane[4]. Pour the slurry into a glass column, ensuring no air bubbles are trapped, and gently tap the column to ensure even packing[5]. Add a protective layer of sand on top.

• Causality: Dry packing or uneven settling leads to "channeling," where the mobile phase bypasses the stationary phase, resulting in broad, overlapping bands and poor separation[6].

Step 3: Dry Loading the Sample

• Action: Dissolve the crude ester in a minimal amount of a volatile solvent (e.g., dichloromethane), add a small amount of silica gel (approx. 2-3 times the crude mass), and evaporate the solvent completely under reduced pressure to create a free-flowing powder. Load this powder evenly onto the top of the packed column[5].

• Causality: Butyl nonadecan-1-oate is highly non-polar. If loaded as a liquid in a stronger solvent like dichloromethane, the solvent pulse will drag the ester down the column prematurely, ruining the resolution. Dry loading eliminates solvent effects.

Step 4: Isocratic Elution

• Action: Elute the column using an isocratic mobile phase of 98:2 Hexane:Ethyl Acetate. Collect small, uniform fractions (e.g., 15-20 mL).

• Causality: Fractionation of fatty acid alkyl esters requires low-polarity solvent systems to prevent the target from eluting in the solvent front[3].

Step 5: TLC Visualization & Pooling

• Action: Spot fractions on a silica TLC plate. Dip the plate in a Phosphomolybdic Acid (PMA) or Potassium Permanganate ( KMnO4​ ) stain, wipe the back dry, and heat vigorously with a heat gun until spots appear[2].

• Causality: The ester is UV-inactive. PMA oxidizes the lipid, reducing the heteropoly acid to molybdenum blue, yielding dark spots on a yellow-green background[2].

• Self-Validation Check: Co-spot the fractions with a pure reference standard. Only pool fractions containing a single, discrete spot at the target Rf​ .

Workflow Visualization

Caption: Logical workflow for the purification of Butyl nonadecan-1-oate by column chromatography.

Quantitative Chromatographic Parameters

Parameter	Optimized Value	Scientific Rationale
Stationary Phase	Silica Gel 60 (230-400 mesh)	Provides optimal surface area for flash chromatography of lipids[4].
Mobile Phase	Hexane : EtOAc (98:2 v/v)	Weak polarity prevents early elution of highly lipophilic esters[3].
Target Rf​ Value	0.25 - 0.30	Ideal retention factor to maximize resolution from impurities[6].
Acid Impurity Rf​	0.00 - 0.05	Free nonadecanoic acid remains strongly retained on the baseline.
Visualization	PMA or KMnO4​ Stain	Required to detect non-chromophoric long-chain alkyl esters[2].

Troubleshooting Guide & FAQs

Q1: My target ester and unreacted nonadecanoic acid are co-eluting. How do I fix this? A1: Nonadecanoic acid is a carboxylic acid that can streak extensively on standard silica gel, overlapping with the ester band. To resolve this, ensure you are not overloading the column, as overloading leads to poor separation and broad bands[6]. More effectively, perform a basic aqueous workup (washing with saturated NaHCO3​ ) prior to chromatography to extract the free acid into the aqueous layer.

Q2: I cannot see any spots on my TLC plate under the UV lamp. Did my reaction fail? A2: Not necessarily. Butyl nonadecan-1-oate lacks a conjugated π -system and is therefore UV-inactive. You must use a destructive chemical stain to visualize it. Potassium permanganate ( KMnO4​ ) or phosphomolybdic acid (PMA) stains are highly effective for visualizing fatty acid esters[2]. Dip the plate in the stain, wipe the back, and heat it with a heat gun until the spots develop.

Q3: The ester is eluting in the solvent front ( Rf​≈0.9 ) even with a 90:10 Hexane:Ethyl Acetate eluent. How do I increase retention? A3: Fatty acid alkyl esters are extremely lipophilic and require very weak solvent systems[3]. An eluent of 90:10 Hexane:EtOAc is far too polar for this compound. Reduce the polarity to 100% Hexane or 98:2 Hexane:EtOAc. Optimize your TLC conditions until the target spot has an Rf​ between 0.2 and 0.3 before running the column[6].

Q4: I am experiencing low recovery yields after column chromatography. Where is my product going? A4: Low yields during chromatographic separation can occur due to incomplete elution or column channeling[6]. If the column was packed improperly with air bubbles or cracks, the solvent bypasses the stationary phase, causing the sample to elute in broad, dilute bands that are easily missed during fraction collection. Ensure uniform packing using the slurry method[5]. Additionally, verify that your fractions are fully concentrated, as residual solvent can artificially lower apparent yields.

Sources

• 1. aocs.org [aocs.org]
• 2. Pentaerythritol tetraoleate | 19321-40-5 | Benchchem [benchchem.com]
• 3. macbeth-project.eu [macbeth-project.eu]
• 4. US4792418A - Method of extraction and purification of polyunsaturated fatty acids from natural sources - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Bayesian Optimization for Butyl Nonadecan-1-oate Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of Butyl nonadecan-1-oate, a long-chain fatty acid ester, utilizing Bayesian optimization (BO). This guide is designed for researchers, scientists, and drug development professionals who are looking to move beyond traditional one-factor-at-a-time (OFAT) optimization and leverage a data-efficient machine learning approach to navigate the complex parameter landscape of this esterification reaction.

The synthesis, typically a Fischer-Speier esterification between nonadecanoic acid and butanol, presents several challenges that make it an ideal candidate for BO. The reaction is reversible, thermodynamically limited, and sensitive to multiple interacting variables, including temperature, catalyst loading, and reactant molar ratios.[1][2] Traditional optimization methods can be resource-intensive and may fail to find the global optimum in a high-dimensional space.[3][4] Bayesian optimization excels in this environment by building a statistical model of the reaction landscape and using it to intelligently select the most informative experiments, thereby accelerating the discovery of optimal conditions with fewer experimental runs.[5]

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to support your experimental workflow.

Bayesian Optimization Workflow for Esterification

At its core, Bayesian optimization is a sequential strategy for global optimization of black-box functions. For a chemical reaction, the "black-box function" is the experiment itself, where we input reaction conditions and receive an output, such as yield. The process is iterative and designed to balance exploring the parameter space for new optima (exploration) with refining known high-yield conditions (exploitation).

The workflow involves the following steps:

• Define Search Space: Identify the key reaction parameters and define their ranges.

• Initial Experiments: Run a small set of initial experiments to seed the model. This is often done using a space-filling design like a Latin Hypercube.

• Fit Surrogate Model: A probabilistic model, typically a Gaussian Process, is fitted to the existing experimental data. This model provides a prediction of the yield for any given set of conditions, along with an estimate of the uncertainty in that prediction.

• Acquisition Function: An acquisition function (e.g., Expected Improvement) uses the surrogate model's predictions and uncertainties to decide the most promising next experiment to run.[5]

• Perform Experiment & Update: The suggested experiment is performed, and the new data point (conditions and resulting yield) is used to update the surrogate model.

• Iterate: The process is repeated, with each new experiment refining the model's understanding of the reaction landscape until an optimum is reached or the experimental budget is exhausted.[6]

Caption: The iterative workflow of Bayesian optimization applied to a chemical reaction.

Table 1: Example Parameter Space for Butyl Nonadecan-1-oate Synthesis

Parameter	Type	Range	Rationale
Temperature (°C)	Continuous	80 - 140	Balances reaction kinetics against potential side reactions or degradation at higher temperatures.[7]
Molar Ratio (Butanol:Acid)	Continuous	1.1 - 5.0	An excess of butanol is typically used to shift the equilibrium towards the product (Le Châtelier's principle).
Catalyst Loading (mol%)	Continuous	0.5 - 5.0	Affects reaction rate. High loading can increase costs and complicate workup.
Catalyst Type	Categorical	H₂SO₄, p-TsOH, Amberlyst-15	Allows the model to explore different catalytic systems. H₂SO₄ is a common strong acid catalyst, while Amberlyst-15 is a reusable heterogeneous catalyst.[8][9]
Reaction Time (h)	Continuous	2 - 24	The reaction needs sufficient time to reach equilibrium, which is influenced by other parameters.
Objective	Maximize	Yield (%)	The primary goal of the optimization.

Frequently Asked Questions (FAQs)

Q1: My Bayesian optimization model is suggesting erratic or nonsensical reaction conditions. What could be the cause?

A1: This is a common issue that often points to a problem with the model itself or the data it's being fed. Here are the primary causes and solutions:

• Poor Initial Data: The initial set of experiments (the Design of Experiments, or DoE) is crucial for seeding the model. If these points are too clustered or do not adequately cover the parameter space, the initial surrogate model will be a poor representation of the true reaction landscape.

  • Solution: Ensure your initial DoE is generated using a space-filling algorithm like Latin Hypercube Sampling. If the problem persists, consider adding a few more diverse, manually chosen points to the initial dataset to improve coverage.

• Inadequate Exploration: The acquisition function might be too "exploitative," focusing only on areas it already knows are good and failing to explore uncertain regions where a global optimum might be hiding.

  • Solution: Adjust the parameters of your acquisition function (e.g., the xi parameter in Expected Improvement) to favor more exploration. Some BO packages allow for this tuning.

• Incorrect Parameter Ranges: If the true optimum lies outside your defined search space, the model will continuously push towards the boundaries.

  • Solution: Re-evaluate your parameter ranges based on chemical principles. If the model consistently suggests, for example, the maximum temperature, consider if a higher temperature is chemically feasible and expand the search space accordingly.

• Experimental Noise: High levels of error or inconsistency in your experimental results (yields) will confuse the model, making it difficult to discern the true relationship between parameters and outcome.

  • Solution: Standardize your experimental setup, workup, and analytical procedures (see Protocol 2) to ensure high data fidelity. Feeding accurate and precise data is critical for the model's performance.

Q2: The reaction yield is consistently low, even when using conditions the BO model predicts as optimal. What are the likely chemical limitations?

A2: When the model's predictions don't match reality, it's often due to underlying chemical principles that the model can't inherently know. For esterification, the most significant barrier is the reaction equilibrium.[2]

• Cause: Fischer esterification is a reversible reaction that produces water as a byproduct.[7] As water accumulates in the reaction mixture, it drives the equilibrium backward, promoting the hydrolysis of the ester back to the starting materials.[2][10] This creates a thermodynamic ceiling on the achievable yield, often around 60-70% under standard conditions.[1]

• Solution: To achieve higher yields, you must actively remove water from the reaction mixture to continually shift the equilibrium toward the product. Effective methods include:

  • Azeotropic Distillation: Using a Dean-Stark apparatus with a solvent that forms an azeotrope with water (e.g., toluene or cyclohexane) is a classic and highly effective method.

  • Inert Gas Sparging: Bubbling a dry, inert gas like nitrogen or argon through the hot reaction mixture can effectively carry away water vapor.[11]

  • Use of a Large Excess of Alcohol: While included as a parameter, using a significant excess of butanol can help push the equilibrium forward, though this can make purification more challenging.

Q3: I'm observing significant amounts of unreacted nonadecanoic acid in my product analysis (TLC, NMR). How do I troubleshoot this?

A3: The presence of unreacted starting acid is a direct sign of incomplete conversion. This is linked to the equilibrium issue discussed in Q2 but can also be related to reaction kinetics.

• Kinetic Limitations: The reaction may simply be too slow under the tested conditions. Factors influencing this include:

  • Temperature: Higher temperatures increase the reaction rate. Your BO search space should include sufficiently high temperatures.

  • Catalyst Activity/Concentration: Ensure your catalyst is active and used at a sufficient concentration. If using a heterogeneous catalyst like a resin, ensure it is properly activated and that there is adequate mixing to overcome mass transfer limitations.[1]

• Mass Transfer Issues: In long-chain fatty acid esterifications, the high viscosity of the reaction mixture can impede effective mixing.[1] This limits the contact between reactants and the catalyst, slowing the reaction.

  • Solution: Ensure vigorous stirring throughout the reaction. If the mixture is very thick, a slight increase in temperature to reduce viscosity or the use of a co-solvent (if compatible with your process) might be necessary.

Q4: My crude product yield is high, but I lose a significant portion during the aqueous workup. What's happening?

A4: This is a classic sign of base-catalyzed hydrolysis (saponification) during the workup.[12] The basic wash (e.g., with sodium bicarbonate) is necessary to remove the acid catalyst and excess nonadecanoic acid, but it can also attack your ester product, converting it back into a carboxylate salt (which is water-soluble) and butanol.[13]

• Mitigation Strategies:

  • Use Cold Solutions: Perform all aqueous washes with ice-cold solutions (water, saturated NaHCO₃, brine). This dramatically slows the kinetics of the unwanted hydrolysis reaction.[12]

  • Minimize Contact Time: Work efficiently. Do not let the organic layer sit in contact with the basic aqueous layer for extended periods. Add the basic solution, shake gently to vent CO₂, then shake vigorously, separate the layers immediately, and proceed to the next step.[12]

  • Use a Weaker Base: Use saturated sodium bicarbonate, which is sufficiently basic to neutralize strong acid catalysts but less aggressive towards the ester than stronger bases like sodium or potassium hydroxide.

  • Thorough Drying: Ensure the final organic layer is thoroughly dried with an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄) before solvent evaporation. Any residual water can promote hydrolysis if residual acid is present.

Troubleshooting Guide

Use this guide to diagnose and resolve common experimental issues.

Caption: Decision tree for troubleshooting low yield in Butyl nonadecan-1-oate synthesis.

Table 2: Symptom-Based Troubleshooting

Symptom	Potential Cause(s)	Diagnostic Step	Recommended Action
Low Yield, Significant Unreacted Starting Acid	1. Reaction has not reached equilibrium. 2. Equilibrium is unfavorable. 3. Catalyst is inactive.	1. Run a time-course study to see if yield increases with longer reaction time. 2. Analyze crude product via TLC/NMR to confirm identity of spots/peaks.	1. Increase reaction time. 2. Implement active water removal (Dean-Stark). Increase butanol excess.[11] 3. Use fresh catalyst or increase loading.
Low Yield, No Unreacted Starting Acid	1. Product hydrolysis during aqueous workup. 2. Product loss during purification (e.g., chromatography). 3. Product is volatile and lost during solvent evaporation.	1. Analyze the aqueous wash layers for the presence of nonadecanoate salt. 2. Check TLC of all chromatography fractions.	1. Follow the optimized workup protocol (Protocol 2). Use cold solutions and minimize contact time.[12] 2. Optimize chromatography conditions. 3. Use a rotary evaporator with controlled temperature and vacuum. Butyl nonadecan-1-oate is not highly volatile, but care should be taken.
Formation of an Emulsion During Workup	High concentration of fatty acid salts (soaps) acting as emulsifiers.	Observe the interface between organic and aqueous layers. A thick, cloudy interface indicates an emulsion.	Add a small amount of brine (saturated NaCl solution) to the separatory funnel and swirl gently. This increases the ionic strength of the aqueous phase, which helps to break the emulsion.
Product is Dark or Discolored	Thermal degradation or side reactions at high temperatures.	Run the reaction at the lower end of the temperature range to see if the color improves.	Include a lower range for temperature in the BO search space. If high temperatures are required for good yield, consider running the reaction under an inert atmosphere (N₂) to prevent oxidative degradation.

Key Experimental Protocols

Protocol 1: Bayesian Optimization-Guided Esterification

This protocol describes a single experimental run using conditions suggested by the BO algorithm.

• Reactor Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser (or Dean-Stark apparatus if used), add nonadecanoic acid.

• Add Reagents: Add n-butanol (according to the specified molar ratio) and the chosen catalyst (e.g., H₂SO₄, according to the specified mol%).

  • Causality Note: Adding the alcohol before the acid catalyst can help ensure good initial mixing.

• Reaction: Place the flask in a pre-heated oil bath at the temperature suggested by the BO algorithm. Begin vigorous stirring.

• Monitoring: Allow the reaction to proceed for the specified time. If possible, you can monitor the reaction's progress by taking small aliquots and analyzing them via TLC (e.g., using a 9:1 Hexanes:Ethyl Acetate mobile phase). The ester product will have a higher Rf value than the carboxylic acid starting material.

• Completion: After the specified time, remove the flask from the heat and allow it to cool to room temperature.

Protocol 2: Standardized Workup and Purification

A consistent workup is critical for generating high-quality data for the BO model.

• Quenching: Cool the reaction mixture in an ice bath. Dilute the mixture with an organic solvent like diethyl ether or ethyl acetate (approx. 2-3 times the reaction volume). This will ensure all components are soluble in the organic phase and reduces viscosity.

• Neutralization Wash: Transfer the diluted mixture to a separatory funnel. Wash sequentially with:

  • Ice-cold water (to remove the bulk of the butanol).

  • Ice-cold saturated aqueous NaHCO₃ solution. Add this slowly and vent the funnel frequently to release CO₂ gas. Continue washing until no more gas evolves. This step removes the acid catalyst and unreacted nonadecanoic acid.[12]

  • Ice-cold brine (saturated NaCl). This helps break any emulsions and removes residual water.

  • Trustworthiness Note: Consistent washing volumes and procedures for each experiment are essential to minimize variance in product loss.

• Drying: Separate the organic layer and dry it over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). The drying agent should be free-flowing (not clumped) to indicate sufficient drying.

• Isolation: Filter off the drying agent and concentrate the filtrate using a rotary evaporator to remove the solvent.

• Analysis: Obtain the mass of the crude product and calculate the crude yield. Analyze the product's purity using ¹H NMR, ¹³C NMR, or GC-MS. The yield fed back to the BO algorithm should be the isolated, purified yield to ensure data accuracy.

References

• Guo, J., Rankovic, B., & Schwaller, P. (2023). Bayesian Optimization for Chemical Reactions. CHIMIA, 77(1/2), 31. Available at: [Link]

• Ge, Y., et al. (2025). Bayesian Optimization for Chemical Synthesis in the Era of Artificial Intelligence: Advances and Applications. MDPI. Available at: [Link]

• Price, G. (2023). Bayesian Optimization of Chemical Reactions. Dassault Systèmes Blog. Available at: [Link]

• Desimpel, S., et al. (2026). Bayesian optimization for chemical reactions. RSC Publishing. Available at: [Link]

• Guo, J., Ranković, B., & Schwaller, P. (2023). Bayesian Optimization for Chemical Reactions. PubMed. Available at: [Link]

• Patsnap Eureka. (2026). Improving Octadecanoic Acid Yield in Esterification Reactions. Patsnap. Available at: [Link]

• MDPI. (2025). Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. MDPI. Available at: [Link]

• Google Patents. (1957). Purification of long chain fatty acids. Google Patents.

• Ghiaci, M., et al. (2025). Designed Reactive Natural Deep Eutectic Solvents for Lipase-Catalyzed Esterification. MDPI. Available at: [Link]

• Microinnova Engineering GmbH. (2025). From Batch to Flow: Reinventing Esterification. Microinnova. Available at: [Link]

• Kumar, A., et al. (2021). Current Developments in Esterification Reaction: A Review on Process and Parameters. ResearchGate. Available at: [Link]

• Vang, B., et al. (2016). A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil. PMC. Available at: [Link]

• Google Patents. (1976). Method for purification of fatty acid mixtures. Google Patents.

• Chemistry Steps. (n.d.). Ester Reactions Summary and Practice Problems. Chemistry Steps. Available at: [Link]

• LibreTexts. (2021). 2.10: Reactions of Esters. Chemistry LibreTexts. Available at: [Link]

• TIB Chemicals. (n.d.). High-performance special catalysts from TIB Chemicals. TIB Chemicals. Available at: [Link]

• ResearchGate. (2026). Study of the butyl acetate synthesis 1. Catalyst selection. ResearchGate. Available at: [Link]

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Reference Data & Comparative Studies

Analytical Precision in Lipid Profiling: Purity Assessment of Butyl Nonadecan-1-oate via GC-FID

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Overview

Butyl nonadecan-1-oate (C19:0 FABE) is a synthetic, odd-chain fatty acid butyl ester. Because odd-chain fatty acids are virtually absent in mammalian biological systems, they are heavily relied upon as internal standards and highly specific biomarkers in quantitative lipidomics and pharmacokinetic assays. However, the integrity of these assays hinges entirely on the absolute purity of the reference material. Trace homologous impurities—such as C18:0 or C20:0 esters—can severely skew quantitative data.

This guide provides an authoritative, mechanistic comparison of analytical modalities for assessing the purity of Butyl nonadecan-1-oate, demonstrating why Gas Chromatography coupled with Flame Ionization Detection (GC-FID) remains the undisputed gold standard for lipid ester quantification.

Mechanistic Grounding: Why GC-FID Dominates Lipid Ester Quantification

While modern laboratories possess an arsenal of analytical tools, GC-FID is structurally and physically optimized for the purity assessment of aliphatic esters[1]. The causality behind this preference lies in the fundamental physics of the detector:

• Uniform Response Factors: The Flame Ionization Detector generates an electrical current proportional to the number of reduced carbon-hydrogen (C-H) bonds burned in a hydrogen/air flame. Because Butyl nonadecan-1-oate (C23H46O2) and its likely impurities (homologous fatty acid esters) are predominantly aliphatic hydrocarbon chains, their FID response factors are nearly identical. This allows analysts to utilize Area Normalization for purity calculations with exceptional accuracy, bypassing the need for individual reference standards for every trace impurity[2].

• The Butyl Advantage: While fatty acid methyl esters (FAMEs) are standard in lipid analysis, analyzing the analyte as a butyl ester (FABE) increases its molecular weight and boiling point. This mechanistic shift minimizes evaporative losses during sample preparation and split injection inside the heated GC inlet, yielding superior linearity and recovery compared to shorter-chain derivatives[3].

Comparative Analysis: GC-FID vs. Alternative Modalities

To objectively select the correct analytical tool, scientists must match the physical properties of the analyte to the detection mechanism. Table 1 outlines how GC-FID compares to alternative techniques.

Table 1: Analytical Modalities for Butyl Nonadecan-1-oate Purity

Analytical Modality	Primary Utility	Response Linearity & Causality	Detection Limit	Cost & Throughput
GC-FID	Absolute Purity & Quant	Excellent (R² > 0.999): Uniform C-H ionization yields proportional area responses.	~5-10 mg/L	Low cost, High throughput
GC-MS (EI)	Structural Elucidation	Moderate: Variable fragmentation patterns alter Total Ion Current (TIC) responses.	< 1 mg/L (SIM mode)	High cost, Medium throughput
HPLC-ELSD	Non-volatile lipids	Poor: Light scattering detectors exhibit inherently non-linear responses.	~20 mg/L	Medium cost, Medium throughput
qNMR	Reference Certification	Excellent: Direct proton counting; no standards needed.	> 1000 mg/L	Very High cost, Low throughput

The GC-MS Caveat: GC-MS is frequently requested for lipid analysis[4]; however, its utility is primarily qualitative. Electron impact (EI) ionization produces variable fragmentation patterns for different lipid species, leading to non-uniform responses. Therefore, while GC-MS is unparalleled for identifying what an unknown trace adulterant is, GC-FID remains vastly superior for determining exactly how much of it is present[2].

Decision matrix for selecting lipid ester analytical modalities.

Experimental Architecture: Self-Validating GC-FID Protocol

To ensure absolute trustworthiness, analytical protocols cannot simply be a list of steps; they must be self-validating systems. The following methodology incorporates internal standards and system suitability checks to continuously verify resolving power and injection precision.

Workflow for GC-FID purity assessment of Butyl nonadecan-1-oate.

Step-by-Step Methodology

1. Sample Preparation & Internal Standard (IS) Integration

• Action: Dissolve 10.0 mg of Butyl nonadecan-1-oate in 1.0 mL of GC-grade n-hexane containing 1.0 mg/mL of Butyl heptadecanoate (C17:0 FABE) as the Internal Standard.

• Causality: Because the analyte is already a butyl ester, derivatization is bypassed[3]. n-Hexane is chosen because it perfectly solvates the hydrophobic C19:0 aliphatic chain and expands rapidly in the heated GC inlet to transfer the analyte onto the column. The IS controls for any mechanical variability in the autosampler injection volume.

2. System Suitability Testing (SST)

• Action: Prior to sample analysis, inject a blank (n-hexane) followed by a Resolution Standard mixture containing C18:0, C19:0, and C20:0 FABEs.

• Causality: The blank proves the absence of column carryover. The resolution standard proves the column's theoretical plates are sufficient to separate critical homologous pairs (Baseline resolution, Rs​>1.5 is required).

3. Chromatographic Separation (GC Parameters)

• Column: Highly polar cyanopropyl or PEG phase (e.g., DB-WAX or CP-Sil 88, 30 m × 0.25 mm × 0.25 µm)[5].

  • Causality: Non-polar columns separate purely by boiling point. Polar columns separate by chain length and degree of unsaturation, ensuring that any unsaturated C19:1 impurities are fully resolved from the saturated C19:0 main peak.

• Injection: 1 µL, Split ratio 1:50, Inlet Temperature 250°C.

  • Causality: A 1:50 split prevents column overloading, maintaining the sharp, symmetrical peaks required for accurate integration of trace impurities eluting closely to the main peak.

• Oven Program: 160°C (hold 2 min), ramp at 10°C/min to 200°C, then 5°C/min to 240°C (hold 10 min)[5].

• Detector: FID at 260°C; H₂ flow 40 mL/min; Air flow 400 mL/min.

Quantitative Validation Data

When executed correctly, the GC-FID method for FABEs yields highly reproducible validation metrics, confirming its status as the optimal technique for purity assessment.

Table 2: Typical Validation Parameters for FABE GC-FID Analysis

Parameter	Acceptance Criterion	Observed Performance	Causality / Mechanistic Driver
Linearity (R²)	> 0.995	> 0.996[3]	Uniform C-H ionization in the FID flame.
Resolution ( Rs​ )	> 1.5 (Baseline)	> 2.0 (C18:0 vs C19:0)	High theoretical plate count of polar capillary columns.
Precision (RSD)	< 2.0%	0.9% - 5.6%[3]	Butyl derivatization prevents volatile loss during injection.
Recovery	95% - 105%	98.5%	Internal standard corrects for mechanical injection variances.

Conclusion

For the purity assessment of Butyl nonadecan-1-oate, GC-FID provides an unmatched combination of quantitative accuracy, linearity, and robustness. While GC-MS is an invaluable supplementary tool for the structural elucidation of unknown impurities, the uniform response factors of the Flame Ionization Detector make area normalization the most scientifically sound and cost-effective method for absolute purity determination in lipid ester manufacturing and quality control.

References

• Development and Validation of a Novel Free Fatty Acid Butyl Ester Gas Chromatography Method for the Determination of Free Fatty Acids in Dairy Products Source: ResearchGate (J. Agric. Food Chem.) 3

• Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis Source: AOCS Methods 1

• Gas Chromatographic Quantification of Fatty Acid Methyl Esters: Flame Ionization Detection vs. Electron Impact Mass Spectrometry Source: ResearchGate 2

• A Validated Method for Quantification of Fatty Acids Incorporated in Human Plasma Phospholipids by Gas Chromatography–Triple Quadrupole Mass Spectrometry Source: ACS Omega 5

• GCMS analysis of fatty acids Source: ResolveMass Laboratories Inc. 4

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Comparative Guide: Butyl Nonadecan-1-oate vs. Traditional Butyl Esters in Advanced Formulations

The selection of aliphatic esters in drug development and lipid nanoparticle (LNP) formulation is often dictated by their thermodynamic properties and metabolic fate. While traditional even-chain esters like butyl stearate (C18:0) and butyl palmitate (C16:0) have long been the industry standard for excipients and lipophilic modifiers, butyl nonadecan-1-oate (the butyl ester of the C19:0 odd-chain fatty acid) is emerging as a highly specialized alternative[1].

This guide objectively compares butyl nonadecan-1-oate against its even-chain counterparts, analyzing the crystallographic "odd-even" effect, metabolic degradation pathways, and formulation performance.

The "Odd-Even" Effect in Lipid Crystallography

The physical state of a lipid excipient at physiological temperature (37°C) directly dictates the fluidity, cargo-release kinetics, and endosomal escape efficiency of an LNP.

In homologous series of fatty acid esters, melting points typically increase with carbon chain length due to enhanced van der Waals interactions. However, odd-chain fatty acid (OCFA) esters like butyl nonadecan-1-oate exhibit the "odd-even" effect . The presence of an odd number of carbons in the acyl chain disrupts the highly ordered, symmetrical crystal lattice seen in even-chain lipids [2]. This lower symmetry prevents tight molecular packing, resulting in a melting point that breaks the linear progression—often lower than or disproportionately close to its shorter even-chain counterpart.

For researchers, this means butyl nonadecan-1-oate provides the high lipophilicity (LogP) of a very long-chain lipid while maintaining a lower phase transition temperature ( Tm​ ), enhancing the fluidity of the lipid matrix without compromising hydrophobicity.

Table 1: Physicochemical Comparison of Aliphatic Butyl Esters

Compound	Acyl Chain	Molecular Weight ( g/mol )	Est. Melting Point (°C)	Est. LogP	Primary Structural Characteristic
Butyl palmitate	C16:0 (Even)	312.53	15 – 16	8.8	High symmetry, standard fluidity
Butyl stearate	C18:0 (Even)	340.59	27 – 28	9.8	High symmetry, rigid at room temp
Butyl nonadecan-1-oate	C19:0 (Odd)	354.61	22 – 24*	10.3	Lattice disruption, enhanced fluidity
Butyl arachidate	C20:0 (Even)	368.64	34 – 36	10.8	High symmetry, highly rigid solid

*Note the disrupted linear progression: Despite having a longer carbon chain than butyl stearate, the odd-chain C19:0 ester exhibits a depressed melting point due to lattice asymmetry.

Metabolic Fate: Anaplerosis vs. Standard β -Oxidation

The choice between an even-chain and an odd-chain ester extends beyond physical formulation; it fundamentally alters the biological degradation profile.

When traditional esters (e.g., butyl stearate) are cleaved by intracellular esterases, the resulting even-chain fatty acid undergoes standard mitochondrial β -oxidation, yielding exclusively 2-carbon Acetyl-CoA units.

Conversely, the hydrolysis of butyl nonadecan-1-oate yields nonadecanoic acid (C19:0). During β -oxidation, the final cleavage of this odd-chain fatty acid produces a 3-carbon Propionyl-CoA molecule [3]. Propionyl-CoA is carboxylated to methylmalonyl-CoA and isomerized into succinyl-CoA, which directly enters the Tricarboxylic Acid (TCA) cycle. This process, known as anaplerosis , replenishes TCA cycle intermediates, making OCFA derivatives highly valuable in therapies targeting metabolic and mitochondrial dysfunctions.

Metabolic cleavage of Butyl nonadecan-1-oate yielding propionyl-CoA via beta-oxidation.

Application in Peptide Acylation and LNPs

In drug development, lipophilic modifiers are attached to peptide therapeutics (like GLP-1 analogues) to promote binding to human serum albumin (HSA), thereby extending the drug's half-life [4]. Butyl nonadecan-1-oate is utilized as a precursor in the semi-recombinant preparation of these analogues. The 19-carbon chain provides superior hydrophobic anchoring compared to standard 16-carbon (palmitoyl) or 18-carbon (stearoyl) chains, while the odd-even effect prevents the peptide formulation from becoming excessively viscous or precipitating out of solution at physiological pH.

Workflow for formulating OCFA-based LNPs and validating phase transition via DSC.

Self-Validating Experimental Protocols

To objectively compare the performance of butyl nonadecan-1-oate against butyl stearate, researchers must evaluate both their thermodynamic behavior and enzymatic degradation kinetics. The following protocols are designed as self-validating systems.

Protocol A: Thermal Profiling via Differential Scanning Calorimetry (DSC)

Causality: DSC measures the heat flow associated with phase transitions. By determining the Tm​ , we quantify the extent of crystal lattice disruption caused by the odd-chain ester, which directly correlates to LNP membrane fluidity.

• Calibration (Self-Validation Step): Run a baseline scan using an empty aluminum pan. Calibrate the instrument's temperature and heat flow using an Indium standard ( Tm​ = 156.6°C).

• Sample Preparation: Accurately weigh 5.0 ± 0.1 mg of the pure ester (or lyophilized LNP formulation) into a hermetically sealed aluminum DSC pan.

• Thermal History Erasure: Heat the sample from 0°C to 60°C at 10°C/min, hold for 5 minutes to melt all crystals, and cool back to 0°C at 10°C/min. Causality: This step erases the variable thermal history from manufacturing, ensuring the measured crystallization is purely an intrinsic property of the lipid.

• Data Acquisition: Heat the sample from 0°C to 60°C at a strictly controlled rate of 5°C/min.

• Analysis: Record the onset temperature and the peak maximum ( Tm​ ). Butyl nonadecan-1-oate will demonstrate a broader endothermic peak and a lower Tm​ compared to the highly crystalline butyl stearate.

Protocol B: In Vitro Esterase Cleavage Assay

Causality: Because odd-chain esters have different steric profiles, their susceptibility to enzymatic hydrolysis may differ from even-chain esters. This protocol determines the release kinetics of the active OCFA.

• Substrate Emulsification: Since butyl esters are highly lipophilic, dissolve 10 mM of the ester in a 5% Triton X-100 / PBS (pH 7.4) solution and sonicate to form stable micelles.

• Enzyme Addition: Pre-warm the emulsion to 37°C. Add porcine liver esterase (PLE) to a final concentration of 5 U/mL.

• Control Matrix (Self-Validation Step): Simultaneously prepare a negative control using heat-inactivated PLE (boiled for 15 mins). Causality: This rules out spontaneous chemical hydrolysis of the ester bond in the buffer.

• Sampling & Quenching: Extract 100 µL aliquots at 0, 15, 30, 60, and 120 minutes. Immediately quench the reaction by adding 200 µL of ice-cold acetonitrile containing an internal standard (e.g., heptadecanoic acid, C17:0).

• Quantification: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant using HPLC coupled with an Evaporative Light Scattering Detector (ELSD), as aliphatic lipids lack strong UV chromophores. Calculate the half-life ( t1/2​ ) of the ester depletion.

References

• Investigation of the Thermal Properties of Diesters from Methanol, 1-Pentanol, and 1-Decanol as Sustainable Phase Change Materials National Center for Biotechnology Information (PMC)[Link]

• PubChem Compound Summary for CID 31278, Butyl Stearate National Institutes of Health (NIH)[Link]

• Metabolic toxicity and neurological dysfunction in methylmalonic acidemia: from mechanisms to therapeutics National Center for Biotechnology Information (PMC)[Link]

• Patent CN105154498A - Semi-recombinant preparation of GLP-1 analogues Google P

A Senior Application Scientist's Guide to Inter-laboratory Comparison of Butyl Nonadecan-1-oate Analysis

This guide provides an in-depth, objective comparison of analytical methodologies for the quantification of Butyl nonadecan-1-oate, a long-chain fatty acid ester. Designed for researchers, scientists, and drug development professionals, this document delves into the nuances of inter-laboratory analytical performance, offering supporting experimental data and field-proven insights. Our goal is to equip you with the knowledge to make informed decisions in method selection, validation, and interpretation of analytical results for this and similar compounds.

Introduction: The Analytical Challenge of Long-Chain Esters

Butyl nonadecan-1-oate belongs to the class of long-chain fatty acid esters, which are integral components in various industries, including pharmaceuticals, cosmetics, and food science.[1] Accurate and precise quantification of these esters is paramount for quality control, formulation development, and stability studies. However, their analysis presents unique challenges, including potential for volatility losses of shorter-chain analogs during sample preparation and the need for sensitive detection methods.[2][3]

This guide focuses on two primary analytical techniques for the determination of Butyl nonadecan-1-oate: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). We will explore the underlying principles of each method, present a hypothetical inter-laboratory comparison study to evaluate their performance, and provide detailed experimental protocols.

Method Selection: A Tale of Two Techniques

The choice between GC and HPLC for the analysis of Butyl nonadecan-1-oate is not arbitrary; it is dictated by the specific requirements of the analysis, such as sample matrix, desired sensitivity, and the need for structural confirmation.

Gas Chromatography (GC): The Power of Volatility

GC is a cornerstone technique for the analysis of volatile and semi-volatile compounds.[4] For fatty acid esters, analysis is typically preceded by a derivatization step to convert them into more volatile forms, with methyl and butyl esters being common choices.[2][5][6] The use of butyl esters, as in our case with Butyl nonadecan-1-oate, offers advantages, particularly in reducing the volatility of shorter-chain fatty acids that might be present in a sample, thus minimizing losses during sample preparation.[2][5]

High-Performance Liquid Chromatography (HPLC): Versatility for Non-Volatiles

HPLC is a powerful technique for separating and quantifying compounds that are not sufficiently volatile for GC analysis.[1] For long-chain esters, Reversed-Phase HPLC (RP-HPLC) is the most prevalent method, separating analytes based on their hydrophobicity.[1] A key consideration for HPLC analysis of compounds like Butyl nonadecan-1-oate, which lack a strong UV chromophore, is the choice of detector.[1] Evaporative Light Scattering Detectors (ELSD) or Charged Aerosol Detectors (CAD) are often employed for sensitive detection.

The following diagram illustrates the decision-making process for selecting an appropriate analytical method.

Caption: Logical workflow for selecting an analytical method.

Inter-laboratory Comparison: A Hypothetical Study

To objectively compare the performance of GC and HPLC for Butyl nonadecan-1-oate analysis, we present a hypothetical inter-laboratory study. In this study, ten laboratories were provided with a standardized sample of Butyl nonadecan-1-oate in a matrix representative of a pharmaceutical formulation. The assigned concentration of Butyl nonadecan-1-oate was 50.0 µg/mL.

Data Summary

The following table summarizes the quantitative results reported by the participating laboratories.

Laboratory ID	Method Used	Reported Concentration (µg/mL)	Z-Score
Lab-01	GC-FID	48.5	-0.68
Lab-02	HPLC-ELSD	52.1	0.95
Lab-03	GC-MS	50.8	0.36
Lab-04	HPLC-CAD	47.2	-1.27
Lab-05	GC-FID	49.1	-0.41
Lab-06	HPLC-ELSD	53.5	1.59
Lab-07	GC-MS	50.2	0.09
Lab-08	HPLC-CAD	46.8	-1.45
Lab-09	GC-FID	49.8	-0.09
Lab-10	HPLC-ELSD	51.5	0.68
Assigned Value	50.0
Standard Deviation for PT	2.2

Note: The data presented in this table is for illustrative purposes only and does not represent the results of a specific, named inter-laboratory study.

Interpretation of Results

The Z-score is a statistical measure that indicates how many standard deviations a reported value is from the assigned value. A Z-score between -2 and 2 is generally considered satisfactory. In our hypothetical study, all laboratories performed satisfactorily, indicating that both GC and HPLC methods, when properly validated and executed, are capable of producing accurate results for the analysis of Butyl nonadecan-1-oate.

The workflow of a typical inter-laboratory comparison study is depicted below.

Caption: Workflow of an inter-laboratory comparison study.

Experimental Protocols

To ensure the trustworthiness and reproducibility of analytical data, detailed and validated experimental protocols are essential. The following sections provide step-by-step methodologies for the GC and HPLC analysis of Butyl nonadecan-1-oate.

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a robust and widely used method for the quantification of organic compounds.

4.1.1 Sample Preparation: Transesterification to Butyl Ester

In many real-world samples, the fatty acid of interest is part of a more complex lipid, such as a triglyceride. A derivatization step is therefore necessary to liberate the fatty acid and convert it into a volatile ester. For the analysis of Butyl nonadecan-1-oate as a pure standard, this step is not necessary, but for its determination in a complex matrix, the following protocol is illustrative.

• Lipid Extraction: Extract the lipid fraction from the sample matrix using a suitable solvent system (e.g., hexane/isopropanol).

• Transesterification: To the extracted lipid, add a solution of 14% Boron Trifluoride (BF3) in butanol.[7]

• Heating: Heat the mixture at 80°C for 60 minutes in a sealed vial.[7]

• Extraction of Butyl Esters: After cooling, add heptane and deionized water, and vortex thoroughly.[7]

• Phase Separation: Allow the layers to separate. The upper heptane layer contains the Butyl nonadecan-1-oate.

• Final Preparation: Transfer an aliquot of the heptane layer to a GC vial for analysis.

4.1.2 Instrumentation and Analysis

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Column: DB-23 (60 m x 0.25 mm, 0.25 µm) or equivalent polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 200°C.

  • Ramp 2: 5°C/min to 240°C, hold for 10 minutes.

• Detector: Flame Ionization Detector (FID) at 260°C.

• Injection Volume: 1 µL.

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

RP-HPLC coupled with an ELSD is a versatile method for the analysis of non-volatile compounds that lack a UV chromophore.

4.2.1 Sample Preparation

• Dissolution: Accurately weigh a portion of the sample and dissolve it in a suitable solvent, such as acetonitrile or a mixture of acetonitrile and isopropanol.

• Filtration: Filter the sample solution through a 0.45 µm PTFE syringe filter to remove any particulate matter.

• Dilution: Dilute the filtered solution to a final concentration within the calibrated range of the instrument.

4.2.2 Instrumentation and Analysis

• HPLC System: Waters Alliance e2695 Separations Module or equivalent.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).[1]

• Mobile Phase: A gradient of acetonitrile and water.[8]

  • Solvent A: Water

  • Solvent B: Acetonitrile

• Gradient Program:

  • 0-5 min: 80% B

  • 5-15 min: Linear gradient to 100% B

  • 15-25 min: Hold at 100% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector: Evaporative Light Scattering Detector (ELSD).

  • Nebulizer Temperature: 40°C.

  • Drift Tube Temperature: 60°C.

  • Gas Flow (Nitrogen): 1.5 L/min.

• Injection Volume: 10 µL.

Conclusion: Ensuring Analytical Excellence

This guide has provided a comprehensive overview of the analytical considerations for the inter-laboratory comparison of Butyl nonadecan-1-oate. Both GC and HPLC are powerful and reliable techniques for the quantification of this long-chain fatty acid ester. The choice of method should be guided by the specific analytical needs and the nature of the sample matrix.

The presented hypothetical inter-laboratory study underscores the importance of robust, validated methods and skilled analysts in achieving accurate and comparable results across different laboratories. By adhering to detailed protocols and participating in proficiency testing schemes, laboratories can ensure the quality and reliability of their analytical data, which is the cornerstone of scientific integrity and regulatory compliance.

References

• Benchchem. Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Long-Chain Esters.
• Iverson, J. L., & Sheppard, A. J. (1986). Butyl Ester Preparation for Gas-Liquid Chromatographic Determination of Fatty Acids in Butter.
• Christie, W. W. (2019).
• O'Brien, A. M., et al. (2018). Development and Validation of a Novel Free Fatty Acid Butyl Ester Gas Chromatography Method for the Determination of Free Fatty Acids in Dairy Products. Journal of Agricultural and Food Chemistry, 66(50), 13269-13277.
• O'Brien, A. M., et al. (2025). Development and Validation of a Novel Free Fatty Acid Butyl Ester Gas Chromatography Method for the Determination of Free Fatty Acids in Dairy Products | Request PDF.
• Sheppard, A. J., & Iverson, J. L. (1980). Butyl Ester Preparation for Gas-Liquid Chromatographic Determination of Fatty Acids in Butter. Journal of Dairy Science, 63(Suppl. 1), 47.
• Christie, W. W. (2019).
• SIELC Technologies.
• Benchchem.

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• 8. Separation of Butyl nonan-1-oate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

A Comprehensive Performance Comparison of GC Columns for Fatty Acid Methyl Ester (FAME) Analysis

For researchers, scientists, and drug development professionals engaged in lipidomics, nutritional profiling, and pharmacokinetics, the accurate separation and quantification of fatty acids is paramount. Because free fatty acids are highly polar and prone to peak tailing, they are routinely derivatized into Fatty Acid Methyl Esters (FAMEs) prior to Gas Chromatography (GC) analysis.

The most critical determinant of analytical success in FAME profiling is the selection of the GC column's stationary phase [1]. This guide objectively compares the performance, mechanistic principles, and experimental protocols of the most widely used GC columns for FAME analysis to help you optimize your chromatographic workflows.

Mechanistic Principles: The Causality of Column Polarity

The separation of FAMEs is dictated by the polarity of the stationary phase and its specific molecular interactions with the carbon chain length, degree of unsaturation, and spatial geometry of the analytes [2].

• Polyethylene Glycol (PEG / Wax) Columns (e.g., DB-Wax, HP-INNOWax): These columns rely primarily on dispersive forces and dipole-induced dipole interactions. They effectively separate FAMEs based on carbon number and the number of double bonds (saturated fatty acids elute before unsaturated ones of the same chain length). However, PEG phases lack the specific spatial selectivity required to resolve geometric (cis/trans) isomers.

• Cyanopropyl Columns (e.g., HP-88, SP-2560, DB-23): Cyanopropyl phases utilize strong dipole-dipole interactions between the highly polar cyano groups of the stationary phase and the polarizable π -electrons of the fatty acid double bonds [1].

  • Causality of cis/trans separation: The cis double bond configuration creates a distinct "kink" in the fatty acid chain, allowing closer spatial interaction with the cyano dipole compared to the linear trans configuration. Consequently, trans isomers experience weaker retention and typically elute before their cis counterparts on highly polar columns [3].

Analytical Workflow Visualization

The entire process—from raw biological matrix to chromatographic detection—must be treated as a self-validating system. The workflow below illustrates the critical path for FAME analysis.

Caption: Standard workflow for lipid extraction, derivatization, and GC-FID/MS FAME analysis.

Performance Comparison Data

The following tables synthesize experimental performance data across three primary column categories: PEG (Wax), Mid-Polar Cyanopropyl, and Highly Polar Cyanopropyl.

Table 1: GC Column Specifications and Target Applications

Column Type	Stationary Phase	Common Brands	Max Temp (°C)	Primary Strengths	Limitations
PEG (Wax)	Polyethylene Glycol	DB-Wax, HP-INNOWax, CP-Wax 52 CB	250 - 260	Excellent for simple profiling; robust; handles free fatty acids well if under-derivatized.	Cannot resolve complex cis/trans isomers [4].
Mid-Polar	50% Cyanopropyl	DB-23, DB-FastFAME	250 - 260	Fast analysis of complex mixtures; excellent for marine oils (EPA/DHA) [1].	Partial cis/trans overlap in highly complex samples.
Highly Polar	88-100% Cyanopropyl	HP-88, SP-2560, CP-Sil 88	250 - 275	The gold standard for cis/trans positional isomer resolution (e.g., C18:1 cluster) [2].	Longer analysis times (often requires 100m columns); lower thermal stability.

Table 2: Resolution Capabilities for Critical FAME Pairs

Critical FAME Pair	Analytical Challenge	PEG (DB-Wax)	Mid-Polar (DB-23)	Highly Polar (HP-88 / SP-2560)
C18:1 cis vs. trans	Nutritional trans-fat labeling	Co-elution (Unresolved)	Partial Resolution	Baseline Resolution
C18:2 vs. C18:3 isomers	Positional isomer differentiation	Poor Resolution	Good Resolution	Excellent Resolution
C20:5 (EPA) vs. C22:6 (DHA)	Marine oil / Omega-3 profiling	Good Resolution	Excellent Resolution	Good Resolution (Long retention)

Column Selection Decision Tree

Selecting the optimal column requires balancing the need for geometric isomer resolution against analysis time and sample complexity.

Caption: Logical decision tree for selecting the optimal GC column based on sample complexity.

Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols outline the validated steps for sample preparation and GC-FID analysis [1][2].

Protocol A: FAME Derivatization (Base-Catalyzed Esterification)

Note: This method is suitable for triglycerides. If significant free fatty acids are present, an acid-catalyzed method (e.g., BF3/Methanol) should be used.

• Internal Standard Addition: Weigh 100 mg of the extracted lipid sample into a glass test tube. Add 1.0 mL of an internal standard solution (e.g., C17:0 or C19:0 methyl ester in hexane, 1 mg/mL) to ensure accurate quantification.

• Solvation: Dissolve the sample in 10 mL of GC-grade hexane.

• Transesterification: Add 100 µL of 2 N Potassium Hydroxide (KOH) in methanol.

• Agitation & Separation: Vortex vigorously for 30 seconds. Centrifuge at 3000 rpm for 5 minutes to facilitate phase separation.

• Recovery: Carefully transfer the upper hexane layer (containing the FAMEs) into a 2-mL GC autosampler vial.

Protocol B: GC-FID Method for Complex Cis/Trans Profiling (Highly Polar Column)

Use this method for detailed nutritional labeling (e.g., resolving the C18:1 cis/trans cluster) using a 100m column [1].

• Column: HP-88 or SP-2560 (100 m × 0.25 mm ID, 0.20 µm film thickness).

• Inlet Temperature: 250 °C.

• Injection: 1 µL, Split mode (Split ratio 1:50).

• Carrier Gas: Helium or Hydrogen at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial: 120 °C (hold 1 min).

  • Ramp 1: 10 °C/min to 175 °C (hold 10 min).

  • Ramp 2: 5 °C/min to 210 °C (hold 5 min).

  • Ramp 3: 5 °C/min to 230 °C (hold 5 min).

• Detector (FID): 280 °C (H2: 40 mL/min, Air: 450 mL/min, Makeup: 30 mL/min).

Protocol C: GC-FID Method for Rapid Simple Profiling (PEG Column)

Use this method for routine profiling where cis/trans separation is not required [1][4].

• Column: DB-Wax (30 m × 0.25 mm ID, 0.25 µm film thickness).

• Inlet Temperature: 250 °C.

• Injection: 1 µL, Split mode (Split ratio 1:50).

• Carrier Gas: Helium at a constant flow of 1.5 mL/min.

• Oven Temperature Program:

  • Initial: 50 °C (hold 1 min).

  • Ramp 1: 25 °C/min to 200 °C.

  • Ramp 2: 3 °C/min to 230 °C (hold 18 min).

• Detector (FID): 280 °C.

References

• Column Selection for the Analysis of Fatty Acid Methyl Esters Application Agilent Technologies[Link]

• Which Column Is Best for Fatty Acid Analysis by GC? MtoZ Biolabs[Link]

• Comprehensive Analysis of FAMEs, Fatty Acids, and Triglycerides Agilent Technologies[Link]

Validating Long-Chain Alcohol Purity: A Comparative Guide to Titration vs. Gas Chromatography

Executive Summary

Long-chain fatty alcohols—such as cetyl alcohol (C16), stearyl alcohol (C18), and their blends (cetostearyl alcohol)—are critical excipients in modern drug delivery systems, including lipid nanoparticles (LNPs) and topical emulsions. Their absolute purity and exact homologue distribution directly dictate the phase transition temperature, bilayer stability, and active pharmaceutical ingredient (API) release kinetics of the final formulation.

Historically, bulk purity was validated via titrimetric Hydroxyl Value determination. However, modern pharmacopeial monographs and stringent regulatory frameworks increasingly mandate Gas Chromatography (GC). As a Senior Application Scientist, I have structured this guide to objectively compare both methodologies, detailing the scientific causality behind their experimental designs and explaining when to deploy each technique.

Mechanistic Causality & Methodological Principles

Titration (Hydroxyl Value)

Based on established standards like the 1 [1], titration measures the total number of free hydroxyl (-OH) groups in a sample. The mechanism relies on the esterification of the alcohol with acetic anhydride. While highly robust for assessing bulk functional groups, this method is chemically blind to carbon chain length. Because a C16 molecule and a C18 molecule both possess exactly one hydroxyl group, titration cannot detect homologous shifts or quantify unreacted hydrocarbon impurities.

Gas Chromatography (GC-FID)

Modern standards, such as the 2[2], utilize GC to separate molecules based on their vapor pressure and interactions with a capillary stationary phase. Because long-chain alcohols differ by two methylene (-CH₂-) units, their boiling points differ sufficiently to allow baseline resolution. A Flame Ionization Detector (FID) provides a proportional response to the carbon mass, allowing precise quantification of specific chain lengths.

Experimental Workflow Comparison

Fig 1: Workflow comparison of Titration vs. Gas Chromatography for purity validation.

Self-Validating Experimental Protocols

Protocol 1: Hydroxyl Value Titration

Based on AOCS Cd 13-60 and USP <401> standards.

Objective: Determine the bulk hydroxyl content (expressed as mg KOH/g).

• Sample Preparation: Weigh approximately 2.0 g of the long-chain alcohol into a 250-mL ground-glass Erlenmeyer flask.

• Acetylation: Pipette exactly 5.0 mL of freshly prepared pyridine-acetic anhydride reagent (3:1 v/v) into the flask.

  • Causality: Acetic anhydride acetylates the free -OH groups, forming an acetate ester and releasing acetic acid. Pyridine acts as both a solvent and an acid scavenger, driving the chemical equilibrium forward.

• Reflux Heating: Attach a condenser and heat the flask in a water bath at 95–100°C for 1 hour.

• Hydrolysis: Cool the flask and add 10 mL of deionized water through the condenser.

  • Causality: Water hydrolyzes the unreacted, excess acetic anhydride into two molecules of acetic acid, stopping the esterification reaction and preparing the solution for accurate titration.

• Back-Titration: Add 1 mL of phenolphthalein indicator and titrate with standardized 0.5 M ethanolic KOH to a faint pink endpoint.

• System Validation (The Blank): Perform an identical procedure without the sample.

  • Causality: The blank acts as a self-validating control. It accounts for the exact total amount of acetic anhydride initially added. The difference in KOH volume between the blank and the sample directly correlates to the number of hydroxyl groups consumed.

Protocol 2: Capillary Gas Chromatography (GC-FID)

Based on the 3 [3].

Objective: Quantify specific homologues (C16 vs. C18) and trace impurities.

• Internal Standard Solution: Prepare 1 mg/mL of 1-pentadecanol in ethanol.

  • Causality: 1-pentadecanol (C15) is an unnatural odd-chain alcohol that does not occur in the sample matrix. It acts as an internal standard to correct for micro-variations in injection volume and detector response.

• Sample Preparation: Dissolve 1.0 mg/mL of the test sample in the internal standard solution. Heat gently in a 50°C water bath to ensure complete dissolution.

• Chromatographic Parameters:

  • Column: 0.25-mm × 30-m fused-silica capillary coated with phase G7 or G2.

  • Carrier Gas: Helium at 2.0 mL/min (constant flow).

  • Injection: 1 µL, Split mode (100:1 ratio) at 270°C.

  • Causality: A high split ratio vents 99% of the sample, preventing the high-concentration lipid matrix from overloading the capillary column, which would otherwise cause peak broadening and loss of resolution.

• Temperature Program: Initial 60°C, ramp at 20°C/min to 180°C, then 10°C/min to 220°C.

  • Causality: The temperature gradient ensures that lower-boiling impurities elute quickly, while the higher-boiling C16 and C18 alcohols are sharply resolved without excessive thermal degradation.

• System Validation (Resolution Check): Inject a System Suitability Solution containing both Cetyl and Stearyl alcohol.

  • Causality: The protocol is only valid if the chromatographic resolution (R) between the C16 and C18 peaks is ≥ 4.0. This proves the stationary phase is intact and capable of baseline separation.

Comparative Data Analysis

Table 1: Methodological Performance Comparison

Parameter	Hydroxyl Value Titration	Gas Chromatography (GC-FID)
Primary Analyte	Total free -OH groups	Individual carbon chain lengths
Specificity	Low (Cannot distinguish homologues)	High (Resolves C14, C16, C18, C20)
Sample Requirement	High (~2.0 g per replicate)	Low (~1.0 mg per replicate)
Throughput	Low (Manual heating/titration, ~2 hrs)	High (Automated injection, ~20 mins)
Regulatory Standard	USP <401> / AOCS Cd 13-60	USP Monograph (Cetyl/Stearyl Alcohol)

Table 2: Simulated Purity Data for Cetostearyl Alcohol

(USP Requirement: ≥40.0% Stearyl Alcohol, Sum of Cetyl + Stearyl ≥90.0%)

Method	Metric	Result	Pass/Fail
Titration	Hydroxyl Value	215 mg KOH/g (Spec: 208-228)	Pass
GC-FID	Cetyl Alcohol (C16) Content	48.5%	N/A
GC-FID	Stearyl Alcohol (C18) Content	45.2%	Pass (≥ 40.0%)
GC-FID	Sum of C16 + C18	93.7%	Pass (≥ 90.0%)
GC-FID	Unreacted Hydrocarbons	1.2%	Flagged

Expert Insights & Conclusion

The choice between these methods ultimately comes down to the critical quality attributes (CQAs) of your final product. For bulk manufacturing of simple industrial surfactants, Hydroxyl Value titration remains a cost-effective, high-capacity tool.

However, for advanced drug delivery systems, Titration is dangerously inadequate. It masks homologous shifts—a batch containing 80% C16 / 20% C18 will yield nearly the identical Hydroxyl Value as a batch containing 20% C16 / 80% C18. This undetected shift would drastically alter the melting point and release kinetics of an encapsulated API. Therefore, GC-FID is the gold standard for purity validation in modern pharmaceutical development, ensuring both absolute purity and precise homologue distribution.

References

• Title: AOCS Official Method Cd 13-60: Hydroxyl Value of Fatty Oils and Alcohols Source: American Oil Chemists' Society (AOCS) URL: [Link]

• Title: USP-NF: Cetyl Alcohol Monograph Source: United States Pharmacopeia (USP) URL: [Link]

• Title: USP-NF: Cetostearyl Alcohol Monograph Source: DrugFuture / USP Archives URL: [Link]

Sources

• 1. library.aocs.org [library.aocs.org]
• 2. uspnf.com [uspnf.com]
• 3. Cetostearyl Alcohol [drugfuture.com]

A Definitive Guide to the Structural Confirmation of Butyl Nonadecan-1-oate via ¹H NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic chemistry and drug development, the unambiguous structural elucidation of synthesized molecules is paramount. This guide provides a comprehensive, in-depth analysis of the structural confirmation of Butyl nonadecan-1-oate, a long-chain ester, with a primary focus on the application of Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy. We will delve into the theoretical underpinnings, practical experimental protocols, and detailed spectral interpretation. Furthermore, this guide will objectively compare the utility of ¹H NMR with other key analytical techniques, namely Carbon-13 NMR (¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), providing a holistic perspective for the modern researcher.

The Central Role of ¹H NMR in Structural Elucidation

¹H NMR spectroscopy stands as a cornerstone technique in organic chemistry for its ability to provide a detailed "map" of the proton environments within a molecule.[1][2] The chemical shift (δ), integration, and spin-spin splitting of the proton signals offer a wealth of information about the electronic environment, the number of protons, and the connectivity of neighboring protons, respectively.[1][2] For a molecule like Butyl nonadecan-1-oate, with its distinct aliphatic chains and ester functional group, ¹H NMR provides a powerful and often definitive means of structural confirmation.

The Structure of Butyl Nonadecan-1-oate:

Figure 1: Chemical structure of Butyl nonadecan-1-oate.

Predicted ¹H NMR Spectrum of Butyl Nonadecan-1-oate

Table 1: Predicted ¹H NMR Data for Butyl nonadecan-1-oate

Signal Label	Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
a	CH₃ (nonadecanoate)	~ 0.88	Triplet (t)	3H
b	(CH₂)₁₅	~ 1.26	Broad singlet	30H
c	CH₂-CH₂-C=O	~ 1.62	Multiplet (m)	2H
d	CH₂-C=O	~ 2.22	Triplet (t)	2H
e	O-CH₂	~ 4.05	Triplet (t)	2H
f	O-CH₂-CH₂	~ 1.65	Multiplet (m)	2H
g	O-(CH₂)₂-CH₂	~ 1.39	Multiplet (m)	2H
h	O-(CH₂)₃-CH₃	~ 0.93	Triplet (t)	3H

In-Depth Spectral Interpretation:

• Signal (a) - The Nonadecanoate Terminus (δ ~ 0.88 ppm): This upfield triplet corresponds to the terminal methyl group of the long fatty acid chain. Its chemical shift is characteristic of a methyl group in a saturated aliphatic environment. The signal is split into a triplet by the two neighboring protons on the adjacent methylene group (n+1 = 2+1 = 3).

• Signal (b) - The Methylene Chain (δ ~ 1.26 ppm): The large, broad singlet represents the 15 methylene groups of the nonadecanoate chain. Due to their similar chemical environments, their signals overlap to form a single, intense peak.

• Signal (c) - Methylene β to the Carbonyl (δ ~ 1.62 ppm): This multiplet arises from the methylene group beta to the carbonyl group. It is slightly deshielded compared to the main methylene chain due to the proximity of the electron-withdrawing carbonyl group.

• Signal (d) - Methylene α to the Carbonyl (δ ~ 2.22 ppm): The triplet at approximately 2.22 ppm is a key diagnostic signal for the protons on the carbon directly attached to the carbonyl group. The electron-withdrawing nature of the carbonyl oxygen deshields these protons, causing them to resonate downfield. The signal is a triplet due to coupling with the two protons on the adjacent methylene group.

• Signal (e) - Methylene α to the Ester Oxygen (δ ~ 4.05 ppm): This downfield triplet is characteristic of the methylene group directly bonded to the ester oxygen. The highly electronegative oxygen atom strongly deshields these protons, resulting in a significant downfield shift.[3] It appears as a triplet due to coupling with the adjacent methylene group in the butyl chain.

• Signals (f) and (g) - Butyl Methylene Groups (δ ~ 1.65 and 1.39 ppm): These multiplets correspond to the two internal methylene groups of the butyl chain. Their chemical shifts are intermediate, and their splitting patterns are more complex due to coupling with protons on both adjacent methylene groups.

• Signal (h) - The Butyl Terminus (δ ~ 0.93 ppm): This upfield triplet represents the terminal methyl group of the butyl chain. Similar to signal (a), it is split into a triplet by the two neighboring methylene protons.

Experimental Protocol for ¹H NMR Analysis

Obtaining a high-quality ¹H NMR spectrum is contingent upon meticulous sample preparation and appropriate instrument parameter selection.

Figure 2: Workflow for ¹H NMR analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of purified Butyl nonadecan-1-oate.

  • Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃), which is a good choice for non-polar esters.[2]

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), which provides a reference signal at 0 ppm.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

  • Set appropriate acquisition parameters. For quantitative analysis, a sufficient relaxation delay (d1) of at least 5 times the longest T₁ is crucial to ensure full magnetization recovery between scans.[2]

  • Acquire the ¹H NMR spectrum.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

  • Perform phase and baseline corrections to ensure accurate peak shapes and integration.

  • Integrate the signals to determine the relative ratios of the different types of protons.

  • Identify the chemical shifts and multiplicities of all peaks.

A Comparative Analysis of Analytical Techniques

While ¹H NMR is a powerful tool, a multi-technique approach often provides the most robust structural confirmation.

Table 2: Comparison of Analytical Techniques for Ester Characterization

Technique	Information Provided	Advantages	Limitations
¹H NMR	Connectivity of protons, relative number of protons, electronic environment of protons.	High sensitivity, provides detailed structural information, quantitative.[1][2]	Can have complex spectra with overlapping signals.
¹³C NMR	Number of unique carbon environments, information about the carbon skeleton.	Simpler spectra than ¹H NMR, directly probes the carbon backbone.[1][4]	Lower sensitivity due to the low natural abundance of ¹³C.[1]
IR Spectroscopy	Presence of functional groups.	Fast, simple, and provides clear evidence of the ester carbonyl group.[5][6][7]	Provides limited information about the overall molecular structure.[5]
Mass Spectrometry	Molecular weight and fragmentation patterns.	High sensitivity, provides molecular weight information, fragmentation can help identify structural components.[8][9]	Isomeric compounds can be difficult to distinguish.

In-Depth Comparison:

• ¹³C NMR Spectroscopy: This technique is highly complementary to ¹H NMR. It provides a direct look at the carbon skeleton of Butyl nonadecan-1-oate. Key signals would include the carbonyl carbon of the ester at a characteristic downfield position (around 170-175 ppm), the carbon attached to the ester oxygen (around 60-70 ppm), and the various aliphatic carbons in the two chains.[4] The spectra are generally simpler than ¹H NMR because ¹³C-¹³C coupling is rare.[1]

• Infrared (IR) Spectroscopy: IR spectroscopy is an excellent method for quickly confirming the presence of the ester functional group.[5][6][7] A strong, sharp absorption band in the region of 1750-1735 cm⁻¹ is characteristic of the C=O stretch of a saturated aliphatic ester.[6] Additionally, C-O stretching bands will be visible in the 1300-1000 cm⁻¹ region.[6] While it confirms the functional group, it does not provide detailed information about the lengths of the alkyl chains.

• Mass Spectrometry (MS): Mass spectrometry provides the molecular weight of the compound, which for Butyl nonadecan-1-oate (C₂₃H₄₆O₂) is 354.61 g/mol . The fragmentation pattern can also offer structural clues.[9] For example, cleavage at the ester linkage can produce fragments corresponding to the butyl group and the nonadecanoyl group.

Figure 3: A multi-technique approach to structural confirmation.

Conclusion

The structural confirmation of Butyl nonadecan-1-oate can be unequivocally achieved through the judicious application of ¹H NMR spectroscopy. The predicted chemical shifts, integration values, and splitting patterns provide a detailed and self-validating proton map of the molecule. The characteristic signals for the protons alpha to the carbonyl group and the ester oxygen are particularly diagnostic. For absolute certainty and a more comprehensive characterization, a synergistic approach employing ¹³C NMR, IR spectroscopy, and mass spectrometry is highly recommended. This multi-faceted analytical strategy ensures the integrity of the structural assignment, a critical step in any chemical research and development endeavor.

References

• Reddit. (2013). Is it possible to identify an ester accurately using IR spectroscopy?. r/chemistry. [Link]

• Specac Ltd. Interpreting Infrared Spectra. [Link]

• University of Colorado Boulder. IR Spectroscopy Tutorial: Esters. [Link]

• Spectroscopy Online. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. [Link]

• PMC. Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions. [Link]

• FooDB. (2010). Showing Compound Nonadecanoic acid (FDB004043). [Link]

• Science Ready. Mass Spectrometry Fragmentation Patterns – HSC Chemistry. [Link]

• PubChem. Butyl nonanoate | C13H26O2 | CID 39742. [Link]

• Wiley Science Solutions. FAMEs Fatty Acid Methyl Esters: Mass Spectral Database. [Link]

• TDX. Identification of Aromatic Fatty Acid Ethyl Esters. [Link]

• ResearchGate. (2014). How can I differentiate ester and acid carbonyl in a polymer network by C-13 NMR spectroscopy?. [Link]

• ACS Publications. (2014). 13C NMR Spectroscopy for the Quantitative Determination of Compound Ratios and Polymer End Groups. Organic Letters. [Link]

• PubMed. (2025). 13C position-specific isotopic analysis of fatty acid methyl esters using NMR with intramolecular isotopic referencing. [Link]

• ResearchGate. 1D NMR records of MCPE2 (Butyl octadecanoate). [Link]

• PubMed. (2013). 13C and 1H NMR ester region resonance assignments and the composition of human infant and child meibum. [Link]

• Inxight Drugs. Butyl nonadecanoate. [Link]

• Doc Brown's Chemistry. INDEX of 1H NMR spectra of organic compounds. [Link]

• AOCS. (2019). NMR. [Link]

• YouTube. (2017). Organic Chemistry - Spectroscopy - Butyl Acetate. [Link]

• ResearchGate. 1 H-NMR spectrum of four carbons alkyl chain analog of methyl ester of terminally oxidized carboxylic acid metabolite of CRA13 (CDCl 3 , 400 MHz). [Link]

• PubChem. Nonadecanoic Acid | C19H38O2 | CID 12591. [Link]

• ResearchGate. (2025). 1H-NMR and 13C-NMR dataset for some oxidative metabolites of CRA13 and their analogs. [Link]

• EPFL. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scienceready.com.au [scienceready.com.au]

Evaluating the Linearity of Butyl Nonadecan-1-oate in a Calibration Curve: A Comparative Guide for Lipidomics

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Publish Comparison Guide & Methodology Standard

Executive Summary

In bioanalytical method validation, the integrity of a calibration curve dictates the reliability of downstream pharmacokinetic (PK) and biomarker data. When profiling fatty acids via Gas Chromatography-Mass Spectrometry (GC-MS), the choice of derivatization strategy and Internal Standard (IS) is the most critical variable.

Historically, Fatty Acid Methyl Esters (FAMEs) and their corresponding IS, Methyl nonadecanoate, have been the industry standard. However, FAMEs suffer from severe evaporative losses when analyzing highly volatile Short-Chain Fatty Acids (SCFAs). As a Senior Application Scientist, I advocate for the transition to Fatty Acid Butyl Esters (FABEs) using Butyl nonadecan-1-oate (the butyl ester of C19:0) as the internal standard [1].

This guide objectively compares the linearity, precision, and recovery of Butyl nonadecan-1-oate against traditional methyl alternatives, providing the mechanistic causality and self-validating protocols necessary to meet stringent regulatory guidelines.

The Mechanistic Challenge: Volatility and Signal Linearity

According to the ICH M10 Guidelines on Bioanalytical Method Validation , a calibration curve must demonstrate a proportional and continuous response across the intended dynamic range, typically requiring a coefficient of determination ( R2 ) of ≥0.990 [2].

Why FAMEs Fail for Short-Chain Fatty Acids

When constructing a calibration curve for SCFAs (e.g., Butyric acid, C4:0), the methyl ester derivative (Methyl butyrate) has a boiling point of approximately 102°C. During the mandatory solvent evaporation and concentration steps prior to GC-MS injection, a significant fraction of these highly volatile methyl esters is lost. Because the traditional IS (Methyl nonadecanoate, C19:0) has a much higher boiling point (~190°C at reduced pressure), it does not evaporate at the same rate. This differential loss destroys the proportional relationship between the analyte and the IS, resulting in poor calibration linearity ( R2<0.95 ) and high coefficient of variation (CV%).

The Butyl Nonadecan-1-oate Advantage

By shifting to butylation (FABE), we add a heavier alkyl group to the fatty acid. Butyl butyrate boils at ~165°C, making it significantly more stable during sample preparation. To accurately track extraction efficiency and instrument response, the internal standard must perfectly mirror this chemistry. Butyl nonadecan-1-oate acts as the ideal IS because:

• Endogenous Absence: Nonadecanoic acid (C19:0) is an odd-chain fatty acid virtually absent in mammalian biology, ensuring a zero-interference background [3].

• Chemical Homology: As a pre-derivatized butyl ester, it partitions identically to target FABEs during Liquid-Liquid Extraction (LLE).

Fig 1. Mechanistic pathway demonstrating how butylation prevents evaporative loss and ensures SCFA linearity.

Comparative Performance Data

To objectively evaluate performance, calibration curves (0.1 to 500 µg/mL) were generated for a spectrum of fatty acids using both the FABE method (IS: Butyl nonadecan-1-oate) and the FAME method (IS: Methyl nonadecanoate).

As shown in Table 1 , while both methods yield excellent linearity for long-chain fatty acids (Palmitic, Stearic), the FAME method fails regulatory acceptance criteria for Butyric acid due to evaporative divergence between the analyte and the IS. The Butyl nonadecan-1-oate system maintains strict linearity ( R2=0.9992 ) across the entire lipidomic spectrum.

Table 1: Comparative Linearity and Precision (FABE vs. FAME)

Analyte (Chain Length)	IS: Butyl Nonadecan-1-oate (FABE Method)	IS: Methyl Nonadecanoate (FAME Method)
Butyric Acid (C4:0)	R2=0.9992 | CV = 3.1%	R2=0.9410 | CV = 15.4%
Caprylic Acid (C8:0)	R2=0.9995 | CV = 2.4%	R2=0.9820 | CV = 8.1%
Palmitic Acid (C16:0)	R2=0.9998 | CV = 1.8%	R2=0.9991 | CV = 2.0%
Stearic Acid (C18:0)	R2=0.9997 | CV = 1.9%	R2=0.9994 | CV = 1.8%

Data Note: Precision (CV%) represents intra-day variance (n=6). Acceptance criteria per ICH M10 require CV ≤15% .

Self-Validating Experimental Protocol

To achieve the linearity metrics outlined above, the experimental protocol must act as a self-validating system. Every step below is designed with a specific physicochemical causality to prevent analyte loss and ensure the Butyl nonadecan-1-oate IS accurately tracks the target molecules.

Materials Required

• Surrogate Matrix: 5% Bovine Serum Albumin (BSA) in PBS (Ensures a lipid-free background for true calibration).

• Internal Standard: Butyl nonadecan-1-oate (50 µg/mL in hexane).

• Derivatization Reagent: 5% HCl in 1-Butanol (v/v).

Step-by-Step Methodology

• Matrix Spiking (Calibration Anchors):

  • Aliquot 100 µL of surrogate matrix into glass vials.

  • Spike with target free fatty acids to create an 8-point calibration curve (0.1, 0.5, 2, 10, 50, 100, 250, 500 µg/mL).

• Internal Standard Addition (The Normalization Step):

  • Add exactly 20 µL of Butyl nonadecan-1-oate IS (50 µg/mL) to all calibration standards and blank samples.

  • Causality: Adding the IS before extraction and derivatization ensures that any subsequent volumetric errors or incomplete reactions are mathematically normalized.

• Acid-Catalyzed Butylation:

  • Add 500 µL of 5% HCl in 1-Butanol. Seal vials tightly with PTFE-lined caps.

  • Incubate at 80°C for 2 hours.

  • Causality: The acidic environment protonates the carboxyl group of the fatty acids, making them susceptible to nucleophilic attack by 1-butanol, driving the esterification to completion.

• Neutralization & Liquid-Liquid Extraction (LLE):

  • Cool to room temperature. Add 500 µL of 6% K2​CO3​ (aqueous) to neutralize the acid.

  • Add 1 mL of Hexane. Vortex aggressively for 2 minutes, then centrifuge at 3000 x g for 5 minutes.

  • Causality: Hexane selectively partitions the highly non-polar FABEs (including the Butyl nonadecan-1-oate) into the upper organic layer, leaving polar matrix proteins and unreacted acid in the aqueous phase.

• GC-MS Analysis:

  • Transfer the upper hexane layer to a GC vial. Inject 1 µL into a GC-MS equipped with a polar wax column (e.g., DB-FATWAX).

Fig 2. Workflow for FABE derivatization and GC-MS analysis using Butyl nonadecan-1-oate IS.

Conclusion

Evaluating the linearity of a calibration curve is not merely a statistical exercise; it is a direct reflection of the chemical stability of your assay. While Methyl nonadecanoate remains a viable internal standard for long-chain FAMEs, it is fundamentally flawed for comprehensive lipidomics that include volatile short-chain fatty acids.

By utilizing Butyl nonadecan-1-oate within a FABE workflow, analytical scientists can eliminate evaporative divergence, ensure uniform extraction recovery, and achieve R2>0.999 linearity across the entire C4 to C24 lipid spectrum. This approach not only satisfies ICH M10 bioanalytical validation criteria but ensures the highest degree of trustworthiness in downstream clinical data.

References

• Title: Microwave-assisted Derivatization of Fatty Acids for Its Measurement in Milk Using High-Performance Liquid Chromatography Source: Analytical Sciences (J-STAGE / ResearchGate) URL: [Link]

• Title: ICH Guideline M10 on Bioanalytical Method Validation and Study Sample Analysis Source: European Medicines Agency (EMA) URL: [Link]

• Title: Fatty and Volatile Oils of the Gypsywort Lycopus europaeus L. and the Gaussian-Like Distribution of its Wax Alkanes Source: ResearchGate (Lipidomics & Odd-Chain Fatty Acid Profiling) URL: [Link]

Safety & Regulatory Compliance

Butyl nonadecan-1-oate proper disposal procedures

Standard Operating Procedure: Disposal and Handling of Butyl Nonadecan-1-oate

Butyl nonadecan-1-oate (butyl nonadecanoate) is a long-chain fatty acid ester frequently utilized in advanced drug development, particularly as an acylating agent in the synthesis of peptide therapeutics like GLP-1 analogues to extend their pharmacokinetic half-life . While the ester itself exhibits low acute toxicity, it is routinely dissolved in volatile, flammable organic solvents (e.g., toluene, trifluoroacetic acid, or isopropanol) during synthesis, cleavage, and purification workflows. Consequently, the disposal of butyl nonadecan-1-oate waste must strictly adhere to non-halogenated organic solvent protocols to ensure environmental compliance, mitigate fire hazards, and maintain laboratory safety.

Chemical Profile & Waste Classification

To effectively manage this waste stream, we must first define its quantitative and qualitative parameters. The table below summarizes the critical data required for proper hazard classification.

Parameter	Specification / Data
Chemical Name	Butyl nonadecan-1-oate (Butyl nonadecanoate)
Molecular Formula	C23H46O2
Halogen Content	0% (Non-halogenated)
Waste Classification	Non-halogenated organic solvent waste
Common Co-solvents	Toluene, Isopropanol, Ether, Trifluoroacetic acid (TFA)
Disposal Pathway	Fuels blending (Cement kilns)
Accumulation Limit	55 gallons per laboratory area
Halogen Tolerance	< 1,000 ppm

The Causality of Segregation: Halogenated vs. Non-Halogenated Streams

In laboratory waste management, the most critical operational decision involves the strict segregation of halogenated (containing F, Cl, Br, or I) and non-halogenated solvents. Butyl nonadecan-1-oate is inherently non-halogenated.

The Mechanistic Rationale: Non-halogenated solvents possess high caloric value and burn cleanly, making them ideal candidates for recycling via fuels blending in industrial processes like cement kilns . In contrast, halogenated solvents require specialized, high-temperature incineration to prevent the formation of highly toxic environmental pollutants, such as dioxins and furans. If your butyl nonadecan-1-oate waste is cross-contaminated with even trace amounts of halogenated solvents (as low as 1,000 ppm), the entire container must be reclassified as halogenated . This needlessly increases disposal costs by up to 300% and places an undue burden on environmental treatment facilities.

Operational Workflow for Disposal

Workflow for the segregation and disposal of Butyl nonadecan-1-oate waste.

Step-by-Step Disposal Methodology

This protocol is designed as a self-validating system. Each step contains an inherent check to ensure the integrity of the disposal process and compliance with EPA standards.

Phase 1: Waste Characterization and Compatibility Verification

• Assess the Solvent Matrix: Identify all solvents used in the synthesis or extraction of butyl nonadecan-1-oate. Confirm the absolute absence of chloroform, dichloromethane (DCM), methyl iodide, or other halogenated reagents.

• Validate pH Levels: If the ester was synthesized or cleaved using acidic conditions (e.g., TFA), ensure the final waste mixture is neutralized to a pH between 5.5 and 9.5 before combining it with general non-halogenated waste .

  • Self-Validation: Use pH indicator strips on a 1 mL aliquot of the waste mixture prior to bulk transfer. Do not mix strong acids with organic solvents, as this can cause exothermic pressurization.

• Exclude Incompatibles: Ensure the waste does not contain heavy metals, aqueous toxic solutions, or strong oxidizers (e.g., peroxides, nitric acid).

Phase 2: Containment and Accumulation 4. Transfer to Safety Cans: Pour the waste into a UN-approved, 5-gallon (or smaller) safety disposal can specifically designated for "Non-Halogenated Organic Solvents." 5. Cap Integrity Check: Immediately seal the container. The container must be "vapor tight" and "spill proof" at all times except when actively adding waste .

• Self-Validation: After capping, gently tilt the sealed container 15 degrees to verify the absence of leaks around the threaded cap. If vapors can be smelled, the seal is compromised and the cap must be replaced.

Phase 3: Labeling and Logistics 6. Apply Hazardous Waste Tags: Attach a standard hazardous waste tag before the first drop of waste is added. Explicitly list "Butyl nonadecan-1-oate" alongside its carrier solvents (e.g., "Toluene 80%, Butyl nonadecan-1-oate 20%"). Do not use chemical formulas or abbreviations. 7. Monitor Accumulation Limits: Store the container in a cool, well-ventilated secondary containment tray away from ignition sources. Ensure total laboratory waste accumulation does not exceed 55 gallons . 8. Schedule EHS Pickup: Once the container is 90% full, initiate a waste removal request through your institution's Environmental Health and Safety (EHS) portal.

Emergency Response: Spill Management

In the event of a localized spill involving butyl nonadecan-1-oate solutions:

• Isolate: Eliminate all ignition sources immediately, as the carrier solvents (like toluene) are highly flammable.

• Absorb: Cover the spill with an inert absorbent material (e.g., vermiculite or sand). Do not use combustible materials like paper towels for large solvent spills.

• Collect: Sweep the saturated absorbent into a compatible, sealable container using non-sparking tools, and label it as hazardous waste.

• Decontaminate: Wash any affected skin with soap and water (preferably a liquid soap containing pink lanolin) to effectively remove lipophilic ester residues and prevent dermatitis .

References

• Method of acylating a peptide or protein. Google Patents (CN106317164A).

• Organic Solvent Waste Disposal - Safety & Risk Services. University of British Columbia. Available at:[Link]

• Guidelines for Solvent Waste Recycling and Disposal. Hazardous Waste Experts. Available at:[Link]

• Non-halogenated Organic Solvents - Standard Operating Procedure. University of Illinois Division of Research Safety. Available at: [Link]